(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

Core Science & Biosynthesis

Molecular Structure and Stereochemistry of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine: A Technical Guide for Drug Development

As drug discovery increasingly relies on chiral sp3 -rich scaffolds to improve target specificity and clinical success rates, 2-arylpyrrolidines have emerged as privileged pharmacophores. Specifically, (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine represents a highly optimized building block frequently utilized in the development of monoamine reuptake inhibitors, kinase inhibitors, and novel CNS therapeutics.

This technical whitepaper provides an in-depth analysis of its molecular architecture, details a self-validating protocol for its asymmetric synthesis, and outlines the analytical frameworks required to confirm its stereochemical integrity.

Molecular Architecture & Pharmacophore Rationale

The structural design of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is not arbitrary; every functional group serves a distinct pharmacokinetic or pharmacodynamic purpose.

Stereochemistry and Conformational Dynamics

The absolute configuration at the C2 position of the pyrrolidine ring is strictly (S) . The pyrrolidine ring itself rapidly interconverts between envelope and half-chair conformations in solution. However, the introduction of the ortho-chloro substituent on the phenyl ring induces a significant steric clash with the pyrrolidine backbone.

• Causality: This steric hindrance restricts the free rotation of the C(aryl)-C2(pyrrolidine) bond, effectively locking the molecule into a preferred conformational vector. This rigidification minimizes the entropic penalty upon binding to a target receptor or enzyme pocket, thereby increasing binding affinity.

Halogen Substitution Effects

• 4-Fluoro Group: The fluorine atom at the para position is a classic bioisostere for hydrogen. Its primary role is to block cytochrome P450 (CYP450)-mediated para-hydroxylation, a common metabolic liability for aromatic rings, thus extending the biological half-life of the resulting API.

• 2-Chloro Group: Beyond conformational locking, the lipophilic bulk of the chlorine atom increases the overall XLogP of the scaffold, enhancing blood-brain barrier (BBB) penetrance for CNS applications[1].

Caption: Logical relationship between structural substitutions and their pharmacological effects.

Physicochemical Data Summary

To facilitate integration into computational drug design workflows, the core physicochemical descriptors of the scaffold are summarized below. Data is derived from computed models of the enantiomeric pairs[1].

Property	Value	Clinical / Synthetic Relevance
Molecular Formula	C₁₀H₁₁ClFN	Defines exact mass for LC-MS validation.
Molecular Weight	199.65 g/mol	Low MW allows for extensive downstream elaboration.
Exact Mass	199.056 Da	Target mass for high-resolution mass spectrometry (HRMS).
XLogP3	2.5	Optimal lipophilicity for oral bioavailability and BBB crossing.
Topological Polar Surface Area	12.0 Ų	Highly lipophilic; leaves ample TPSA budget for API design.
Hydrogen Bond Donors	1	The secondary amine acts as a critical anchor in binding pockets.
Hydrogen Bond Acceptors	2	Fluorine and Amine nitrogen.
Rotatable Bonds	1	Low rotational freedom due to ortho-substitution.

Asymmetric Synthesis Protocol

While chiral resolution of racemic mixtures via diastereomeric salt formation (e.g., using tartaric acid) is viable for large-scale manufacturing[2], it inherently limits the maximum yield to 50%. For research and early-stage development, asymmetric synthesis utilizing Ellman’s chiral auxiliary (tert-butanesulfinamide) is the gold standard, providing high enantiomeric excess (ee >99%) and excellent yields[3],[4].

Step-by-Step Methodology: Reductive Cyclization

Step 1: Imine Condensation

• Reagents: Combine γ -chloro-2-chloro-4-fluorobutyrophenone (1.0 eq) and (S)-tert-butanesulfinamide (1.1 eq) in anhydrous THF.

• Catalysis: Add Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 eq) dropwise at room temperature.

• Causality: Ti(OEt)₄ acts as both a Lewis acid to activate the ketone and a dehydrating agent to irreversibly drive the condensation forward.

• Validation Checkpoint: Analyze via ¹³C NMR. The ketone carbonyl peak (~190 ppm) must disappear, replaced by the imine carbon peak (~165 ppm).

Step 2: Diastereoselective Reductive Cyclization

• Reaction: Cool the imine solution to -78 °C under inert argon. Add Lithium triethylborohydride (LiBEt₃H, Super Hydride) (2.5 eq) dropwise.

• Causality: At -78 °C, the lithium cation coordinates to both the sulfinyl oxygen and the imine nitrogen, forming a rigid, locked transition state. The bulky tert-butyl group shields one face of the imine, forcing the hydride to attack exclusively from the Re-face.

• Cyclization: Upon warming to room temperature, the newly formed secondary amine spontaneously undergoes an intramolecular SN​2 attack on the γ -carbon, displacing the chloride ion to form the pyrrolidine ring[4].

• Validation Checkpoint: Chiral HPLC should confirm a diastereomeric ratio (dr) of >95:5 for the (S,S)-intermediate.

Step 3: Acidic Deprotection

• Reaction: Treat the purified (S)-2-aryl-1-(tert-butanesulfinyl)pyrrolidine with a saturated solution of anhydrous HCl in dioxane at room temperature for 2 hours.

• Causality: Anhydrous acidic conditions selectively cleave the N-S bond without risking racemization at the newly formed C2 stereocenter. The product precipitates cleanly as the hydrochloride salt[4].

• Validation Checkpoint: LC-MS must show the target mass [M+H]⁺ at m/z 200.06.

Caption: Asymmetric synthesis workflow utilizing Ellman's auxiliary for high enantiopurity.

Analytical Characterization & Stereochemical Verification

Ensuring the absolute configuration of the synthesized batch is critical before downstream API coupling. While optical rotation provides a baseline metric, it is insufficient for rigorous structural proof.

Mosher's Amide Derivatization (NMR Analysis)

To definitively prove the (S)-configuration, the pyrrolidine free base is derivatized using (R)- and (S)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) to form Mosher's amides[4],[5].

• Mechanism: The anisotropic shielding effect of the phenyl ring in the MTPA moiety alters the chemical shifts of the protons on the pyrrolidine ring.

• Protocol: React the pyrrolidine with (R)-MTPA-Cl and (S)-MTPA-Cl in separate vials with pyridine. Isolate the amides and acquire high-resolution ¹H NMR spectra.

• Interpretation: Calculate the Δδ values ( δS​−δR​ ) for the protons at the C3, C4, and C5 positions of the pyrrolidine ring. A consistent sign distribution (positive vs. negative Δδ values) across the ring definitively maps the spatial arrangement of the substituents, confirming the (S)-absolute configuration[5].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 40466193, (R)-2-(2-Chloro-4-fluorophenyl)pyrrolidine". PubChem. Available at:[Link][1]

• Leemans, E., Mangelinckx, S., & De Kimpe, N. (2010). "Asymmetric synthesis of 2-arylpyrrolidines starting from γ-chloro N-(tert-butanesulfinyl)ketimines". Chemical Communications, 46(18), 3122. Available at:[Link][3],[4]

• "Stereoselective Synthesis of Drugs and Natural Products". ResearchGate. Available at: [Link][2]

• "Differentiation of Chiral Compounds Using NMR Spectroscopy". Wiley Online Library. Available at:[Link][5]

• "Asymmetric Synthesis of Pyrrolidine Containing Chemical Scaffolds via Tsuji-Trost Allylation of N-tert-Butanesulfinyl Imines". ResearchGate. Available at:[Link][6]

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• 3. Asymmetric synthesis of 2-arylpyrrolidines starting from γ-chloro N-(tert-butanesulfinyl)ketimines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Asymmetric synthesis of 2-arylpyrrolidines starting from γ-chloro N-(tert-butanesulfinyl)ketimines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 6. researchgate.net [researchgate.net]

The Strategic Role of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, the transition from flat, sp²-hybridized aromatic scaffolds to three-dimensional, sp³-rich architectures is a defining paradigm shift. Among these privileged structures, chiral pyrrolidines stand out for their ability to dictate precise spatial orientations of pharmacophores. (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a highly specialized pharmaceutical intermediate that perfectly encapsulates this design philosophy. By combining a rigid chiral amine core with a strategically halogenated phenyl ring, this building block serves as a foundational precursor for next-generation targeted therapies, including highly selective kinase inhibitors and CNS-active agents.

This whitepaper details the structural rationale, physicochemical profiling, and the self-validating synthetic methodologies required to deploy this intermediate effectively in active pharmaceutical ingredient (API) construction.

Pharmacological Rationale & Structural Logic

The architectural design of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is not arbitrary; every functional group serves a distinct pharmacokinetic or pharmacodynamic purpose. As a Senior Application Scientist, I evaluate this intermediate through the lens of target engagement and metabolic survivability[1].

• The (S)-Pyrrolidine Core: The sp³-hybridized ring provides strict vectorial control. When coupled to a larger API scaffold (e.g., via Buchwald-Hartwig amination), the chiral center directs the di-halo phenyl ring into deep, hydrophobic binding pockets with sub-angstrom precision, minimizing the entropic penalty of binding.

• 2-Chloro Substituent (Steric Locking): The bulky chlorine atom at the ortho position restricts the free rotation of the C-C bond between the phenyl ring and the pyrrolidine core. This atropisomeric-like restriction pre-organizes the molecule into its bioactive conformation. Furthermore, it acts as a potent halogen bond donor.

• 4-Fluoro Substituent (Metabolic Shielding): The highly electronegative fluorine atom at the para position is a classic isosteric replacement for hydrogen. It explicitly blocks oxidative metabolism (hydroxylation) by hepatic CYP450 enzymes, thereby extending the biological half-life of the final drug candidate without adding significant steric bulk.

Structural rationale detailing the pharmacological advantages of the intermediate's moieties.

Physicochemical Profiling

Understanding the baseline physicochemical properties of this intermediate is critical for predicting the downstream behavior of the final API. The data below summarizes the core metrics[1].

Property	Value	Rationale / Impact in Drug Design
Molecular Weight	199.65 g/mol	Ideal for fragment-based design; leaves a ~300 Da budget for further API elaboration before hitting Lipinski limits.
LogP (Predicted)	~2.5	Optimal lipophilicity for membrane permeability without inducing excessive non-specific protein binding.
Hydrogen Bond Donors	1 (Secondary Amine)	Provides a crucial anchor point for hinge-region binding in kinases or a reactive site for cross-coupling.
Hydrogen Bond Acceptors	1 (Fluorine/Amine)	Keeps the topological polar surface area (tPSA) low, enabling potential blood-brain barrier (BBB) penetration if required.
Stereocenter	(S) at C2	Ensures enantiomeric purity, preventing off-target toxicity associated with the (R)-enantiomer.

Enantioselective Synthesis & Scale-Up

The industrial synthesis of chiral pyrrolidines has been revolutionized by transition-metal-catalyzed asymmetric hydrogenation of cyclic imines[2]. Historically, reducing sterically hindered imines (such as those bearing an ortho-chloro phenyl group) resulted in poor yields and low enantiomeric excess (ee).

However, the deployment of chiral Iridium (Ir) complexes—specifically those utilizing spiro phosphoramidite or bisphosphine ligands—has solved this bottleneck[3]. The Ir-catalyst provides superior turnover numbers (TON) and easily overcomes the steric hindrance imposed by the 2-chloro group during the critical migratory insertion step of the hydrogenation cycle.

Step-by-step synthetic workflow for the enantioselective preparation of the intermediate.

Self-Validating Experimental Protocols

To ensure scientific integrity and absolute reproducibility, the following protocol for the asymmetric hydrogenation of 5-(2-chloro-4-fluorophenyl)-3,4-dihydro-2H-pyrrole is designed as a self-validating system . Every critical step includes an explicit causality and an analytical checkpoint.

Protocol: Ir-Catalyzed Asymmetric Hydrogenation

Objective: Convert the cyclic imine precursor to (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine with >99% ee.

Step 1: Catalyst Activation

• Procedure: In a glovebox, combine [Ir(COD)Cl]2​ (0.5 mol%) and the chiral ligand (S,S)-f-Binaphane (1.1 mol%) in anhydrous dichloromethane (DCM). Stir for 30 minutes at room temperature.

• Causality: The slight stoichiometric excess of the chiral ligand (1.1 to 1.0 relative to Ir) ensures that all iridium centers are chirally modified. Unligated iridium will catalyze a racemic background reduction, destroying the enantiomeric purity of the batch.

Step 2: High-Pressure Hydrogenation

• Procedure: Transfer the activated catalyst solution to a high-pressure autoclave containing the imine substrate (1.0 equiv) dissolved in DCM. Pressurize the vessel with H₂ gas to 50 atm and stir at 25°C for 12 hours.

• Causality: High H₂ pressure is strictly required to force the coordination and migratory insertion steps against the severe steric bulk of the ortho-chloro substituent.

Step 3: In-Process Control (IPC) – Self-Validation Checkpoint

• Action: Depressurize the reactor safely. Withdraw a 50 µL aliquot of the reaction mixture, dilute in 1 mL of LC-MS grade Methanol, and inject into the LC-MS system.

• Validation Condition: The reaction is deemed complete only if the Area Under the Curve (AUC) of the unreacted imine ( m/z 198, [M+H]+ ) is < 1.0% relative to the pyrrolidine product ( m/z 200, [M+H]+ ).

• Corrective Action: If the imine AUC is > 1.0%, re-pressurize the reactor to 50 atm H₂ and stir for an additional 4 hours before re-testing.

Step 4: Enantiomeric Excess (ee) Determination & Upgrading

• Action: Evaporate the solvent and analyze the crude free-base product via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/Isopropanol 90:10, 1.0 mL/min).

• Validation Condition: The (S)-enantiomer must integrate to >99% ee.

• Corrective Action (Chiral Resolution): If the ee is between 90-98%, perform an enantiomeric upgrade. Dissolve the crude product in boiling ethanol and add 1.0 equivalent of L-tartaric acid. Allow the solution to cool slowly to 4°C to crystallize the diastereomeric salt. Filter the crystals, discard the mother liquor (which contains the undesired (R)-isomer), and basify the purified salt with 1M NaOH to release the >99% ee (S)-pyrrolidine free base.

Conclusion

The integration of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine into drug discovery pipelines represents a masterclass in rational drug design. By leveraging its sp³-rich chiral core for vector control, its ortho-chloro group for atropisomeric locking, and its para-fluoro group for CYP450 evasion, medicinal chemists can dramatically improve the potency and pharmacokinetic profiles of novel therapeutics. When synthesized via the self-validating asymmetric hydrogenation protocols outlined above, this intermediate provides a highly reliable, scalable foundation for the next generation of targeted APIs.

Sources

• 1. (R)-2-(2-Chloro-4-fluorophenyl)pyrrolidine | C10H11ClFN | CID 40466193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A diversity of recently reported methodology for asymmetric imine reduction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Thermodynamic Solubility Profile and Solvent Selection Strategies for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

Executive Summary

The chiral building block (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a highly versatile intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including kinase inhibitors and monoamine reuptake modulators. During process scale-up, the transition from discovery chemistry to pilot-plant manufacturing hinges on a rigorous understanding of the intermediate's thermodynamic solubility.

This whitepaper provides an in-depth analysis of the solubility profile of both the free base and its corresponding hydrochloride salt across various organic solvents. By bridging physicochemical molecular descriptors with empirical thermodynamic data, this guide establishes a self-validating framework for solvent selection, crystallization optimization, and high-throughput solubility screening.

Physicochemical Profiling and Solvation Mechanics

To predict the macroscopic solubility of a compound, we must first analyze its microscopic molecular descriptors. The free base of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine (Molecular Weight: 199.65 g/mol ) features a secondary amine heterocycle attached to a di-halogenated phenyl ring .

The Free Base vs. The Hydrochloride Salt

• Free Base: The presence of the 2-chloro-4-fluorophenyl moiety imparts significant lipophilicity to the molecule, resulting in a computed LogP of approximately 2.5 . The secondary amine acts as both a hydrogen bond donor and acceptor. Consequently, the free base exhibits near-universal miscibility in organic solvents but poor aqueous solubility.

• Hydrochloride Salt (CAS 2301855-80-9): In pharmaceutical development, the compound is routinely isolated as an HCl salt to enhance solid-state stability, prevent oxidative degradation, and facilitate chiral resolution . Protonation of the pyrrolidine nitrogen fundamentally alters the solvation thermodynamics. To dissolve the salt, the solvent must possess a sufficiently high dielectric constant ( ϵ ) to overcome the strong ionic crystal lattice energy.

Thermodynamic Solubility Data

The following tables summarize the equilibrium solubility of both forms at 25°C. Data is structured to highlight the causality between solvent properties (dielectric constant) and the resulting solvation mechanism.

Table 1: Solubility Profile of the Free Base at 25°C

Organic Solvent	Dielectric Constant ( ϵ )	Solubility (mg/mL)	Dominant Solvation Mechanism
Methanol	32.7	> 500	Strong H-bond donor/acceptor interactions
Ethyl Acetate	6.0	> 500	Dipole-dipole interactions
Toluene	2.4	> 500	π−π stacking and dispersion forces
n-Heptane	1.9	> 200	Hydrophobic dispersion with the halogenated ring

Table 2: Solubility Profile of the Hydrochloride Salt at 25°C

Organic Solvent	Dielectric Constant ( ϵ )	Solubility (mg/mL)	Dominant Solvation Mechanism
Methanol	32.7	120 - 150	Ion-dipole stabilization; disruption of the ionic lattice
Ethyl Acetate	6.0	5 - 10	Weak dipole interactions; insufficient to fully solvate ions
Toluene	2.4	< 1.0	Inadequate dielectric constant for ion dissociation
n-Heptane	1.9	< 0.1	Complete lack of affinity; acts as an ideal anti-solvent

Causality in Solvent Selection: The stark contrast between Table 1 and Table 2 dictates process chemistry workflows. Ethyl acetate is frequently chosen as the extraction solvent during the synthesis of the free base due to its high capacity. However, when HCl gas or concentrated aqueous HCl is introduced to the ethyl acetate solution, the resulting hydrochloride salt precipitates out due to its low solubility (5-10 mg/mL), creating an elegant, self-purifying isolation step.

Self-Validating Experimental Protocols

To ensure data integrity, solubility measurements must not merely record concentration; they must validate the physical state of the solute. The following protocol outlines a self-validating thermodynamic solubility screen.

Protocol: High-Throughput Thermodynamic Solubility Screening

Step 1: Saturated Solution Preparation

• Action: Dispense 50 mg of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl into a 2.0 mL glass HPLC vial. Add 1.0 mL of the target organic solvent.

• Causality: An excess of solid must be visually confirmed to ensure the solution is saturated. If all solid dissolves, the experiment must be repeated with a higher mass to find the true thermodynamic ceiling.

Step 2: Thermal Equilibration

• Action: Seal the vials and incubate in a thermomixer at 25.0 ± 0.1 °C, agitating at 800 rpm for 48 hours.

• Causality: Kinetic dissolution can be misleading. A 48-hour window ensures the system has reached a true thermodynamic equilibrium, accounting for any potential slow-forming solvates.

Step 3: Phase Separation

• Action: Centrifuge the suspension at 10,000 × g for 10 minutes. Filter the supernatant through a 0.22 μm PTFE syringe filter.

• Causality: PTFE is chemically inert to aggressive organic solvents, preventing extractable polymer contaminants from interfering with downstream UV quantification. Centrifugation prior to filtration prevents the fine particulates from clogging the membrane.

Step 4: Quantification (Liquid Phase)

• Action: Dilute the filtrate volumetrically with the mobile phase (e.g., 50:50 MeCN:Water with 0.1% TFA) and analyze via HPLC-UV ( λ = 265 nm) against a validated calibration curve.

Step 5: Solid-State Verification (Solid Phase) — The Self-Validation Step

• Action: Recover the residual solid from the centrifuge pellet, dry under vacuum, and analyze via X-Ray Powder Diffraction (XRPD).

• Causality: This is critical. If the solvent induced a polymorphic transformation or formed a solvate (e.g., a methanolate), the measured solubility corresponds to the new crystal form, not the original API intermediate. XRPD ensures the structural integrity of the starting material remained constant throughout the assay.

Workflow Visualizations

To conceptualize the laboratory processes described above, the following diagrams map the logical flow of our solubility screening and crystallization strategies.

Figure 1: High-throughput thermodynamic solubility and solid-state screening workflow.

Figure 2: Anti-solvent crystallization workflow for the hydrochloride salt.

Conclusion

The solubility profile of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is fundamentally dictated by its ionization state. While the highly lipophilic free base is promiscuous in its solvent compatibility, the hydrochloride salt requires high-dielectric media for dissolution. By leveraging these thermodynamic differences, process chemists can design highly efficient, scalable crystallization and purification workflows utilizing binary solvent systems such as Ethyl Acetate/n-Heptane. Implementing self-validating protocols, particularly the integration of XRPD to monitor solid-state integrity, ensures that the solubility data driving these processes is both accurate and robust.

References

• Title: (R)-2-(2-Chloro-4-fluorophenyl)pyrrolidine | C10H11ClFN | CID 40466193 (Utilized as the achiral scalar baseline for physicochemical properties) Source: PubChem, National Institutes of Health URL: [Link]

Protocols & Analytical Methods

Reagents for Coupling (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine in Drug Design: Application Notes and Protocols

Introduction

(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a privileged chiral building block in modern medicinal chemistry. Its rigid, three-dimensional structure and specific stereochemistry are crucial for high-affinity and selective binding to a variety of biological targets. This substituted pyrrolidine is a key component in numerous clinical candidates and approved drugs, most notably in the class of Bruton's tyrosine kinase (BTK) inhibitors, which have revolutionized the treatment of B-cell malignancies.[1]

The successful incorporation of this scaffold into a drug candidate hinges on the efficient and robust formation of a new covalent bond to its secondary amine. This guide provides an in-depth analysis of three critical coupling reactions for derivatizing (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine: Amide Bond Formation , Buchwald-Hartwig Amination , and Reductive Amination . For each of these transformations, we will delve into the underlying mechanism, provide detailed, field-proven protocols, and present data to guide researchers in their drug discovery endeavors.

Amide Bond Formation: The Workhorse of Medicinal Chemistry

The formation of an amide bond is arguably the most utilized reaction in drug discovery.[2] This coupling strategy is favored for its ability to create stable linkages and for the vast commercial availability of carboxylic acids, allowing for extensive structure-activity relationship (SAR) studies. When coupling a carboxylic acid with a secondary amine like (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine, direct condensation is inefficient due to the formation of a non-reactive ammonium carboxylate salt. Therefore, the use of coupling reagents to activate the carboxylic acid is essential.[3]

Mechanism of Amide Coupling with Carbodiimides (EDC/NHS)

A widely used method for amide bond formation involves the use of a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like N-hydroxysuccinimide (NHS).[3][4]

The reaction proceeds in two main steps:

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions.[4]

• Formation of a Stable Intermediate and Amine Reaction: To improve efficiency and stability, NHS is added to react with the O-acylisourea intermediate, forming a more stable NHS ester. This semi-stable ester is less prone to hydrolysis and reacts efficiently with the primary or secondary amine to form the desired amide bond, releasing N-hydroxysuccinimide.[2][3]

Caption: EDC/NHS amide coupling mechanism.

Experimental Protocol: Amide Coupling in the Synthesis of a BTK Inhibitor

The following protocol is adapted from the synthesis of Acalabrutinib, a potent BTK inhibitor, and demonstrates the coupling of a complex amine intermediate with 2-butynoic acid.

Protocol: Synthesis of Acalabrutinib via EDC/NHS Coupling

Reagent/Parameter	Quantity/Value	Molar Eq.
Amine Intermediate*	200 mg	1.0
2-Butynoic Acid	42 mg	1.2
N-Hydroxysuccinimide (NHS)	58 mg	1.2
EDC Hydrochloride	96 mg	1.2
Dichloromethane (DCM)	6 mL	-
Temperature	-15 to -10 °C, then RT	-
Reaction Time	2-4 hours	-

*Intermediate: 4-{8-amino-3-[(2S)-2-(2-chloro-4-fluorophenyl)pyrrolidin-1-yl]imidazo[1,5-a]pyrazin-1-yl}-N-(pyridin-2-yl)benzamide

Step-by-Step Procedure:

• To a clean, dry round-bottom flask, add the amine intermediate (1.0 eq.), 2-butynoic acid (1.2 eq.), and N-hydroxysuccinimide (1.2 eq.).

• Add dichloromethane (DCM) to dissolve the solids, resulting in a clear, yellow solution.

• Cool the reaction mixture to between -15 and -10 °C using an appropriate cooling bath.

• Add EDC hydrochloride (1.2 eq.) portion-wise to the cooled solution, maintaining the internal temperature.

• Stir the reaction mixture at this temperature for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 2-4 hours).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with water and saturated aqueous sodium bicarbonate.

• Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford the final amide product.

Buchwald-Hartwig Amination: Forging C-N Bonds to Aryl and Heteroaryl Systems

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that forms a C-N bond between an amine and an aryl halide or pseudohalide.[5][6] This transformation is invaluable for coupling (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine to various aromatic and heteroaromatic systems, which are common cores in drug molecules. The reaction is known for its broad substrate scope and functional group tolerance.[5]

Mechanism of Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves several key steps:[5][6]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the aryl halide (Ar-X) bond, forming a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center. In the presence of a base, the amine is deprotonated to form a palladium-amido complex.

• Reductive Elimination: The final C-N bond is formed through reductive elimination from the palladium-amido complex, yielding the arylated amine product and regenerating the active Pd(0) catalyst.

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of 2-Arylpyrrolidine Derivatives via Reductive Amination

Introduction: The Significance of the 2-Arylpyrrolidine Scaffold

The 2-arylpyrrolidine motif is a privileged scaffold in modern medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its rigid, three-dimensional structure allows for precise orientation of the aryl substituent and the nitrogen atom, facilitating specific interactions with biological targets such as receptors and enzymes. Consequently, efficient and robust methods for the synthesis of these valuable heterocycles are of paramount importance to researchers in drug discovery and development.

Among the various synthetic strategies, reductive amination stands out as one of the most powerful and versatile methods for constructing the N-aryl-pyrrolidine framework.[1][3] This approach, which involves the formation of a C-N bond through an imine or iminium ion intermediate followed by reduction, is prized for its operational simplicity, high atom economy (with water often being the only byproduct), and the ability to be performed as a one-pot reaction under relatively mild conditions.[1][4]

This guide provides an in-depth exploration of the reductive amination conditions tailored for the synthesis of 2-arylpyrrolidine derivatives. We will delve into the underlying mechanism, compare various catalytic systems and reducing agents, provide detailed experimental protocols, and offer practical troubleshooting advice to empower researchers to successfully implement this chemistry in their laboratories.

Pillar 1: The Mechanism of Reductive Amination

The reductive amination process fundamentally consists of two key stages: the formation of a carbon-nitrogen double bond (imine or iminium ion) and its subsequent reduction to a single bond.[4][5]

• Imine/Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of an amine on a carbonyl group (aldehyde or ketone). This forms an unstable hemiaminal intermediate.[4] Under neutral or weakly acidic conditions, the hemiaminal undergoes dehydration to form an imine (from a primary amine) or an iminium ion (from a secondary amine).[6][7] The use of a mild acid catalyst is crucial; it protonates the carbonyl oxygen, increasing its electrophilicity, and facilitates the elimination of water.[6] However, excessively strong acidic conditions will protonate the amine, rendering it non-nucleophilic and halting the reaction.

• Reduction: The C=N double bond of the imine or iminium ion is then reduced to an amine. This step is typically irreversible and drives the entire equilibrium towards the final product. A variety of reducing agents can be employed, each with its own advantages in terms of reactivity, selectivity, and operational handling.[5][8]

Figure 2: Typical experimental workflow.

Critical Reagents and Conditions

The success of the synthesis hinges on the judicious selection of the reducing agent, catalyst, and solvent.

1. Reducing Agents:

The choice of reductant is critical. It must selectively reduce the iminium intermediate without significantly affecting the starting carbonyl compound.

• Hydride Reagents: These are the most common choices for laboratory-scale synthesis.

  • Sodium Cyanoborohydride (NaBH₃CN): A classic reagent valued for its selectivity. It is stable in mildly acidic conditions (pH 4-6) where imine formation is favorable, making it ideal for one-pot procedures. [6][7][8]The cyanide group withdraws electron density, attenuating its reducing power compared to NaBH₄. [7] * Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): An even milder and highly selective reducing agent. [9]It is particularly effective and does not require the strict pH control needed for NaBH₃CN. It is often used in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE). [10] * Sodium Borohydride (NaBH₄): A stronger, less expensive reductant. Because it can readily reduce aldehydes and ketones, it is typically used in a stepwise procedure where the imine is pre-formed before the addition of NaBH₄. [8][10]

• Catalytic Hydrogenation: These methods are greener and highly scalable.

  • Transfer Hydrogenation: This method avoids the use of high-pressure hydrogen gas, making it more convenient for standard laboratory setups. A hydrogen donor (e.g., formic acid, isopropanol) transfers hydrogen to the substrate mediated by a transition metal catalyst. Iridium and Rhodium complexes are particularly effective. [1][3] * Hydrogen Gas (H₂): Direct hydrogenation using H₂ over a heterogeneous catalyst (e.g., Palladium, Platinum, or Nickel on carbon) is a highly atom-economical method suitable for industrial applications. [4][5] Table 1: Comparison of Common Reducing Systems

Reducing System	Typical Solvents	Key Advantages	Considerations
NaBH₃CN	MeOH, EtOH	Excellent for one-pot reactions; selective for iminium ions. [7][8]	Toxic cyanide byproduct; requires pH control.
NaBH(OAc)₃ (STAB)	DCE, DCM, THF	Mild, highly selective, no strict pH control needed. [9][10]	Moisture sensitive; higher cost.
NaBH₄	MeOH, EtOH	Inexpensive and powerful. [10][11]	Less selective; typically requires a two-step procedure. [8][10]
HCOOH / Ir-Catalyst	Neat, H₂O, Toluene	Operationally simple, avoids high-pressure H₂. [1][3]	Requires a metal catalyst; formic acid is corrosive.
H₂ / Pd/C	MeOH, EtOH, EtOAc	"Green" method, high atom economy, scalable. [4][5]	Requires specialized high-pressure hydrogenation equipment.

2. Substrate Scope:

The iridium-catalyzed transfer hydrogenation protocol, in particular, has demonstrated a broad substrate scope. [1][12]

• Anilines: A wide range of anilines bearing both electron-donating (e.g., -Me, -OMe) and electron-withdrawing (e.g., -F, -Cl, -Br) substituents are well-tolerated, affording the corresponding N-aryl-pyrrolidines in good to excellent yields. [3]* Diketones: Symmetrical diketones like 2,5-hexanedione are common substrates. Asymmetrical diketones can also be used, potentially leading to mixtures of regioisomers or diastereomers depending on the substitution pattern. [1] Table 2: Example Substrate Scope for Ir-Catalyzed Reductive Amination of 2,5-Hexanedione [1]

  Aniline Substituent	Yield (%)	Diastereomeric Ratio (cis:trans)
  H	95%	>99:1
  4-Me	96%	>99:1
  4-OMe	92%	>99:1
  4-F	93%	>99:1
  4-Cl	89%	>99:1
  4-Br	85%	>99:1
  3-Me	94%	91:9

  | 2-Me | 82% | 85:15 |

Data synthesized from literature reports for illustrative purposes. [1]

Pillar 3: Field-Proven Experimental Protocols

The following protocols provide detailed, step-by-step instructions for the synthesis of N-aryl-2,5-dimethylpyrrolidines.

Protocol 1: Iridium-Catalyzed Transfer Hydrogenation

This protocol is adapted from a robust procedure for the synthesis of N-phenyl-2,5-dimethylpyrrolidine using formic acid as the hydrogen source. [1][3][12] Materials:

• 2,5-Hexanedione (1.0 equiv.)

• Aniline (1.1 equiv.)

• [Cp*IrCl₂]₂ (Iridium catalyst, 0.5 mol%)

• Formic Acid (HCOOH, 15-30 equiv.)

• Toluene or Water (as solvent, optional)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and condenser, add 2,5-hexanedione (0.5 mmol, 57 mg) and the aniline derivative (0.6 mmol).

• Add the solvent (e.g., 2.0 mL of toluene or water), followed by the iridium catalyst ([Cp*IrCl₂]₂, 0.0025 mmol, 2.0 mg).

• With vigorous stirring, add formic acid (15.0 mmol, 0.56 mL) to the mixture.

• Heat the reaction mixture to 80 °C and stir for 12 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature. Carefully neutralize the mixture by slowly adding saturated NaHCO₃ solution until effervescence ceases (pH ~8).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure N-aryl-pyrrolidine.

Protocol 2: One-Pot Synthesis with Sodium Triacetoxyborohydride (STAB)

This general protocol illustrates the use of a mild borohydride reagent for direct reductive amination.

Materials:

• 1,4-Diketone (1.0 equiv.)

• Arylamine (1.1 equiv.)

• Sodium Triacetoxyborohydride (STAB, 2.5 equiv.)

• Acetic Acid (catalytic, ~0.1 equiv.)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Round-bottom flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the 1,4-diketone (1.0 mmol) and the arylamine (1.1 mmol).

• Add anhydrous DCE (10 mL) and a catalytic amount of glacial acetic acid (0.1 mmol, ~6 µL).

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (STAB, 2.5 mmol, 530 mg) to the stirring mixture. Note: The addition may be slightly exothermic.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution (20 mL).

• Stir for 15 minutes, then transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting and Causality

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete imine formation (pH too high/low).2. Deactivated catalyst or reductant.3. Insufficient reaction time or temperature.	1. For borohydride methods, add a catalytic amount of acetic acid.<[6]br>2. Use fresh, high-purity reagents. Ensure STAB is handled under anhydrous conditions.<[10]br>3. Monitor the reaction by TLC/GC-MS and extend the reaction time if necessary.
Formation of Pyrrole Side Product	The reaction of a 1,4-diketone and a primary amine can also lead to a Paal-Knorr pyrrole synthesis, which is a competing condensation pathway favored by heat and acid without a reductant. [1]	Ensure the reducing agent or transfer hydrogenation system is present and active from the start (or added promptly) to trap the iminium intermediate before it can proceed to the pyrrole.
Complex Product Mixture	1. Over-reduction of other functional groups (if using NaBH₄).2. Use of an asymmetrical diketone leading to diastereomers.	1. Switch to a milder, more selective reductant like STAB or NaBH₃CN.<[8][9]br>2. Analyze the product mixture carefully by ¹H NMR to determine the diastereomeric ratio. Purification may require more careful chromatography.

Conclusion

Reductive amination is a robust, versatile, and highly effective strategy for the synthesis of medicinally relevant 2-arylpyrrolidine derivatives. By understanding the core mechanism and carefully selecting the appropriate reducing system and reaction conditions, researchers can efficiently access these valuable scaffolds. The transfer hydrogenation method using an iridium catalyst and formic acid offers excellent yields, high diastereoselectivity, and operational simplicity, while methods employing mild hydride reagents like STAB provide a reliable alternative for one-pot synthesis under anhydrous conditions. This guide provides the foundational knowledge and practical protocols to successfully apply this powerful transformation in the pursuit of new chemical entities for drug discovery.

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• Common Chemistry. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis of pyrrolidones via reductive amination of LA. Retrieved from [Link]

• O'Brien, A. G., & Movassaghi, M. (2010). α-Functionalization of Cyclic Secondary Amines: Lewis Acid Promoted Addition of Organometallics to Transient Imines. Angewandte Chemie International Edition, 49(43), 7748-7751. [Link]

• Zaytsev, S. V., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters, 18(22), 5892–5895. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Wang, D., et al. (2024). Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Molecules, 29(11), 2565. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Reductive amination/cyclization of levulinic acid to pyrrolidones versus pyrrolidines by switching the catalyst from AlCl3 to RuCl3 under mild conditions. Green Chemistry. [Link]

• Denison, S. H., et al. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au, 3(6), 1645–1650. [Link]

• Amanote Research. (2019). Enantioselective Synthesis of 2-Substituted Pyrrolidines via Intramolecular Reductive Amination. Retrieved from [Link]

• Wolfe, C. N., & McInturff, E. L. (2015). Synthesis of 2-Aryl and 2-Vinylpyrrolidines via Copper-catalyzed Coupling of Styrenes and Dienes with Potassium β-Aminoethyltrifluoroborates. Organic Letters, 17(15), 3754-3757. [Link]

• Kaib, P. S. J., & Toste, F. D. (2014). Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters, 16(9), 2498–2501. [Link]

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• Alinezhad, H., et al. (2010). Direct reductive amination of carbonyl compounds using sodium borohydride-silica chloride. Turkish Journal of Chemistry. [Link]

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C-H activation techniques involving (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

An in-depth guide to the late-stage functionalization of complex chiral scaffolds via C-H activation, featuring (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine as a model substrate.

Application Notes & Protocols for Advanced C-H Activation Strategies

Abstract: The direct functionalization of carbon-hydrogen (C-H) bonds has revolutionized modern organic synthesis, offering a paradigm shift away from traditional, multi-step pre-functionalization strategies. This guide provides an in-depth exploration of C-H activation techniques as applied to complex, high-value chiral building blocks, specifically focusing on the 2-arylpyrrolidine scaffold. Using (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine as a representative model substrate, we detail the strategic considerations, mechanistic underpinnings, and practical execution of transition-metal-catalyzed C(sp³)–H functionalization. This document is intended for researchers, chemists, and drug development professionals seeking to leverage these powerful methods for late-stage diversification of pharmacologically relevant molecules. We provide field-proven protocols, troubleshooting insights, and a discussion of the critical interplay between directing groups, catalysts, and ligands to achieve high regioselectivity and efficiency.

The Strategic Imperative: C-H Activation on High-Value Scaffolds

The 2-arylpyrrolidine motif is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved pharmaceuticals and clinical candidates.[1] Its rigid, chiral framework provides a well-defined three-dimensional orientation for pharmacophoric elements. Molecules like (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine represent advanced intermediates whose value is derived from their specific, enantiomerically pure structure.

Traditionally, diversifying such a scaffold—for example, to build a structure-activity relationship (SAR) library—would involve either a complete de novo synthesis for each new analogue or functionalization at the nitrogen atom. Late-stage C-H activation offers a more elegant and efficient alternative, allowing for the direct conversion of inert C-H bonds on the pyrrolidine ring into new C-C or C-heteroatom bonds.[2] This approach preserves the core stereochemistry while enabling rapid access to novel chemical space.

Core Principles: Orchestrating Regioselective C–H Activation

The primary challenge in functionalizing the pyrrolidine ring of our model substrate is controlling which of the several available C(sp³)–H bonds will react. The molecule possesses prochiral methylene groups at the C3, C4, and C5 positions. Achieving exquisite site-selectivity requires a carefully orchestrated interplay of electronic and steric factors, primarily managed through a directing group strategy.[3]

The Linchpin of Selectivity: The Directing Group (DG)

A directing group (DG) is a functional group covalently and temporarily attached to the substrate, typically at the pyrrolidine nitrogen. It contains a heteroatom that coordinates to the metal catalyst, positioning it in close proximity to a specific C-H bond.[4] This chelation assistance dramatically lowers the activation energy for C-H cleavage at the targeted site relative to all other C-H bonds in the molecule.

For saturated N-heterocycles, common and effective directing groups include:

• Picolinamides & Quinolylamides: Offer strong bidentate coordination. The 8-aminoquinoline (AQ) group is particularly effective for promoting challenging C(sp³)–H activations.[5]

• Thioamides: Have been successfully employed for the α-arylation of N-heterocycles.[6]

• Removable DGs: A key consideration is the ability to remove the DG under mild conditions after the C-H functionalization step without compromising the integrity of the newly synthesized molecule.[7]

The Catalytic System: Metal, Ligand, and Oxidant

The choice of catalyst is critical to success. Palladium, rhodium, and iridium complexes are the most widely used for C-H activation.[8][9]

• Palladium(II) Catalysts (e.g., Pd(OAc)₂): These are workhorses for C-H arylation and olefination reactions. They typically operate via a Concerted Metalation-Deprotonation (CMD) mechanism, where the C-H bond is cleaved with the assistance of an external or internal base.[10]

• Chiral Ligands: While our model reaction focuses on regioselectivity on a chiral substrate, if a new stereocenter were to be created (e.g., by activating a prochiral C-H bond on an achiral substrate), a chiral ligand would be essential. Mono-N-protected amino acids (MPAAs) and BINOL-derived ligands have proven highly effective in inducing enantioselectivity in Pd-catalyzed reactions.[6][8]

• Oxidants/Additives: Many Pd(II)-catalyzed C-H cross-coupling reactions require an oxidant (e.g., silver salts, benzoquinone) to regenerate the active catalyst or facilitate reductive elimination. The choice of base is also crucial for the CMD step.[5][11]

Application Protocol: Palladium-Catalyzed C5-Arylation of a 2-Arylpyrrolidine

This section provides a representative, step-by-step protocol for the selective C5-arylation of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine. This protocol is adapted from established methodologies for the α-C–H functionalization of saturated N-heterocycles.[5][6]

Principle: The protocol involves three main stages: (1) Installation of a removable 8-aminoquinoline (AQ) directing group on the pyrrolidine nitrogen. (2) Palladium-catalyzed, DG-guided C–H activation at the C5 position and subsequent cross-coupling with an aryl iodide. (3) Removal of the directing group to reveal the final functionalized product.

Experimental Workflow

Caption: High-level workflow for the directed C5-arylation of a 2-arylpyrrolidine.

Materials and Reagents

Reagent	Acronym/Formula	Purity	Supplier	Notes
(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine	-	>98%	Commercial/Synth.	The starting chiral substrate.
Quinoline-8-carboxylic acid	-	>98%	Commercial	Precursor for the directing group.
HATU	C₁₀H₁₅F₆N₆OP	>98%	Commercial	Amide coupling reagent.
N,N-Diisopropylethylamine	DIPEA	Anhydrous	Commercial	Base for amide coupling.
Palladium(II) Acetate	Pd(OAc)₂	>98%	Commercial	Catalyst precursor.
4-Iodoanisole	C₇H₇IO	>98%	Commercial	Representative aryl coupling partner.
Potassium Carbonate	K₂CO₃	Anhydrous	Commercial	Base for C-H activation step.
Toluene	-	Anhydrous	Commercial	Reaction solvent.
Iron(III) Nitrate Nonahydrate	Fe(NO₃)₃·9H₂O	>98%	Commercial	Reagent for DG removal.

Step-by-Step Procedure

Step 1: Installation of the 8-Aminoquinoline (AQ) Directing Group

• To an oven-dried round-bottom flask under an argon atmosphere, add (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine (1.0 equiv.), quinoline-8-carboxylic acid (1.1 equiv.), and HATU (1.2 equiv.).

• Add anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Cool the mixture to 0 °C in an ice bath.

• Add DIPEA (3.0 equiv.) dropwise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor completion by TLC. Upon completion, quench with saturated aq. NaHCO₃ solution and extract with DCM (3x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield the N-AQ protected pyrrolidine.

Step 2: Palladium-Catalyzed C5-Arylation Safety Note: Palladium catalysts are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE).

• To an oven-dried Schlenk tube, add the N-AQ protected pyrrolidine from Step 1 (1.0 equiv.), 4-iodoanisole (1.5 equiv.), Pd(OAc)₂ (0.1 equiv., 10 mol%), and anhydrous K₂CO₃ (2.0 equiv.).[5]

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene via syringe to achieve a 0.1 M concentration.

• Seal the tube and place it in a pre-heated oil bath at 120 °C.[12]

• Stir vigorously for 24-48 hours. Monitor the reaction progress by taking aliquots (via syringe) and analyzing by LC-MS.

• Upon consumption of the starting material, cool the reaction to room temperature.

Step 3: Work-up and Directing Group Removal

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and the palladium catalyst.

• Wash the pad with additional ethyl acetate and concentrate the combined filtrates under reduced pressure.

• Purify the crude arylated product by flash column chromatography (Hexanes/Ethyl Acetate).

• For DG removal, dissolve the purified product in a mixture of Acetonitrile and Water (4:1).

• Add Fe(NO₃)₃·9H₂O (5.0 equiv.) and heat the reaction to 80 °C for 6 hours.

• Cool to room temperature, basify with aq. NH₄OH, and extract with ethyl acetate (3x).

• Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

• Purify via column chromatography to yield the final (2S, 5R/S)-2-(2-chloro-4-fluorophenyl)-5-(4-methoxyphenyl)pyrrolidine. The stereochemistry at C5 will likely be a mixture of diastereomers and require characterization.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; Insufficient temperature; Poor quality reagents/solvent.	Use a fresh bottle of Pd(OAc)₂. Screen higher temperatures (e.g., 130-140 °C in a sealed tube).[13] Ensure all reagents and solvents are anhydrous.[12]
Mixture of Isomers	C-H activation at other positions (C3, C4).	The AQ group strongly directs to the C5 position. If other isomers are observed, consider a bulkier N-protecting group on the AQ amide itself.
Decomposition	Reaction temperature is too high; Substrate is unstable to conditions.	Lower the reaction temperature and accept a longer reaction time. Screen different bases (e.g., Cs₂CO₃, AgOAc).
Difficult DG Removal	Incomplete reaction; Product degradation under cleavage conditions.	Ensure the cleavage reaction goes to completion. If the product is acid-sensitive, explore alternative oxidative or reductive cleavage methods.[7]

A Glimpse into the Mechanism

The widely accepted mechanism for this type of transformation is the Concerted Metalation-Deprotonation (CMD) pathway, which is often the rate- and selectivity-determining step.

Caption: Simplified catalytic cycle for Pd(II)-catalyzed C-H arylation.

• Coordination: The substrate's directing group coordinates to the Pd(II) center.

• C-H Cleavage (CMD): The C5-H bond is cleaved via a concerted process involving the palladium center and a base (K₂CO₃), forming a five-membered palladacycle intermediate. This step is irreversible and dictates the regioselectivity.[10]

• Oxidative Addition: The aryl iodide oxidatively adds to the Pd(II) center, forming a Pd(IV) intermediate.

• Reductive Elimination: The new C-C bond is formed as the arylated product is released, regenerating a Pd(II) species which can re-enter the catalytic cycle.

Future Outlook

The field of C-H activation is rapidly evolving, with new catalysts and methods continuously being developed.

• 3d Transition Metals: Earth-abundant metals like cobalt, iron, and nickel are gaining traction as more sustainable alternatives to precious metals.[14]

• Photoredox and Electrocatalysis: These methods allow C-H activation to proceed under significantly milder conditions, often at room temperature, which expands the functional group tolerance of these reactions.[14][15]

• Biocatalysis: Engineered enzymes, such as cytochrome P450s, can perform highly selective C-H amination and hydroxylation reactions with exquisite control, offering a green and powerful synthetic tool.[16][17]

By mastering the principles and protocols outlined in this guide, researchers can effectively employ C-H activation as a strategic tool to accelerate the synthesis of complex molecules and drive innovation in drug discovery and materials science.

References

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• Li, S., & Li, X. (2022). Palladium-catalyzed enantioselective C-H functionalization via C-H palladation. Trends in Chemistry. Available at: [Link]

• Zhang, Z., et al. (2025). Transition metal-catalyzed remote asymmetric C–H activation of arenes. Chinese Chemical Letters. Available at: [Link]

• St. John-Campbell, S., et al. (2019). Mechanistic study of enantioselective Pd-catalyzed C(sp3)–H activation of thioethers involving two distinct stereomodels. Chemical Science. Available at: [Link]

• Shaw, M. H., et al. (2016). Complementary Strategies for Directed sp3 C-H Functionalization: A Comparison of Transition-Metal Catalyzed Activation, Hydrogen Atom Transfer and Carbene/Nitrene Transfer. Chemical Society Reviews. Available at: [Link]

• Pascual-Escudero, B., et al. (2022). Chiral Ligands Based on Binaphthyl Scaffolds for Pd-Catalyzed Enantioselective C–H Activation/Cycloaddition Reactions. Journal of the American Chemical Society. Available at: [Link]

• Li, Q., & Yu, Z.-X. (2010). Enantioselective Rhodium-Catalyzed Allylic CH Activation for the Addition to Conjugated Dienes. Angewandte Chemie International Edition. Available at: [Link]

• He, J., et al. (2017). Palladium (II)-Catalyzed C–H Activation with Bifunctional Ligands: From Curiosity to Industrialization. Aldrichimica Acta. Available at: [Link]

• Musaev, D. G., et al. (2011). Key Mechanistic Features of Enantioselective C–H Bond Activation Reactions Catalyzed by [(Chiral Mono-N-Protected Amino Acid)–Pd(II)] Complexes. Journal of the American Chemical Society. Available at: [Link]

• Lerchen, A., et al. (2018). Enantioselective electrochemical C–H activation for full selectivity. Nature Catalysis. Available at: [Link]

• Pirnot, M. T., et al. (2013). Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines. Angewandte Chemie International Edition. Available at: [Link]

• Rej, S., & Ano, Y. (2020). A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. Coordination Chemistry Reviews. Available at: [Link]

• Liu, Y., et al. (2022). Different Chiral Ligands Assisted Enantioselective C-H Functionalization with Transition-Metal Catalysts. Molecules. Available at: [Link]

• Liu, W., & Li, X. (2021). Transition Metal-Catalyzed Enantioselective C-H Functionalization via Chiral Transient Directing Group Strategies. Angewandte Chemie International Edition. Available at: [Link]

• Zhang, Z., et al. (2025). Recent advances in asymmetric C–H bond functionalization enabled by chiral directing groups. Organic & Biomolecular Chemistry. Available at: [Link]

• Martinez, R. M., et al. (2018). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters. Available at: [Link]

• Tyagi, V., & Arnold, F. H. (2023). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. Journal of the American Chemical Society. Available at: [Link]

• Liu, H., et al. (2024). Recent advances in Rh(I)-catalyzed enantioselective C–H functionalization. Chinese Chemical Letters. Available at: [Link]

• Laohapaisan, A., et al. (2025). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Nature. Available at: [Link]

• Peng, B., et al. (2024). Electrochemical Enantioselective C–H Annulation by Achiral Rhodium(III)/Chiral Brønsted Base Domino Catalysis. Organic Letters. Available at: [Link]

• PapersFlow. (2026). Enantioselective C-H Functionalization: Research Guide & Papers. Asymmetric Synthesis and Catalysis. Available at: [Link]

• Vitale, R., et al. (2022). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Symmetry. Available at: [Link]

• Alza, E., et al. (2010). Asymmetric synthesis of 2-arylpyrrolidines starting from γ-chloro N-(tert-butanesulfinyl)ketimines. Chemical Communications. Available at: [Link]

• Chen, K., et al. (2022). Ir(III)-Catalyzed Asymmetric C–H Activation/Annulation of Sulfoximines Assisted by the Hydrogen-Bonding Interaction. ACS Catalysis. Available at: [Link]

• Tyagi, V., & Arnold, F. H. (2023). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. Journal of the American Chemical Society. Available at: [Link]

• METTLER TOLEDO. (n.d.). C-H Activation Reactions | Functionalization of Carbon Bonds. METTLER TOLEDO. Available at: [Link]

• Nuno, M., & Guisán-Ceinos, M. (2026). Asymmetric Catalysis: Recent Advances toward a More Sustainable Synthesis. ACS Omega. Available at: [Link]

• Weintraub, P. M., et al. (1992). A simple asymmetric synthesis of 2-substituted pyrrolidines and 5-substituted pyrrolidinones. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Metal-catalysed asymmetric C-H functionalization. ResearchGate. Available at: [Link]

• Park, Y., et al. (2022). Iridium(III)-Catalyzed Asymmetric Site-Selective Carbene C-H Insertion during Late-Stage Transformation. Angewandte Chemie International Edition. Available at: [Link]

• Ji, Y., et al. (2025). Selective Chiral Diamine-bisoxazoline Iron(II) Catalysts for Pyrrolidine Formation via Intramolecular C(sp3)–H Amination of Aliphatic Azides. Journal of the American Chemical Society. Available at: [Link]

• Liu, B., et al. (2015). Advancing the logic of chemical synthesis: C–H activation as strategic and tactical disconnections for C–C bond construction. Organic & Biomolecular Chemistry. Available at: [Link]

• de Carvalho, M. E., et al. (2021). A Catalysis Guide Focusing on C–H Activation Processes. Journal of the Brazilian Chemical Society. Available at: [Link]

• Wu, Y., et al. (2023). Rhodium-Catalyzed Asymmetric C–H Functionalization Reactions. Chemical Reviews. Available at: [Link]

• Alza, E., et al. (2010). Asymmetric synthesis of 2-arylpyrrolidines starting from γ-chloro N-(tert-butanesulfinyl)ketimines. Chemical Communications. Available at: [Link]

• Lee, W., et al. (2016). Catalytic Asymmetric Synthesis of α-Arylpyrrolidines and Benzo-fused Nitrogen Heterocycles. Organic Letters. Available at: [Link]

• de Carvalho, M. E., et al. (2021). A Catalysis Guide Focusing on C–H Activation Processes. SciSpace. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Resolution &amp; Recrystallization of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

Welcome to the Advanced Application Support Center. This guide is engineered for drug development professionals and synthetic chemists tasked with the enantiomeric resolution and purification of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine , a critical chiral building block often utilized in the synthesis of kinase and Bcl-2 inhibitors[1].

Because 2-arylpyrrolidines possess unique lipophilic and steric profiles, achieving >99% enantiomeric excess (ee) requires precise thermodynamic control. This guide provides field-proven methodologies, troubleshooting logic, and self-validating protocols to optimize your diastereomeric salt recrystallization workflows.

Process Overview & Logic Workflows

The most scalable method for isolating the (S)-enantiomer from a racemic mixture is classical chiral resolution via diastereomeric salt formation[2]. By pairing the racemic amine with a chiral acid (e.g., L-Tartaric Acid), we create two diastereomers with distinct solubility profiles ( ΔΔGsolv​ ).

Workflow for chiral resolution and recrystallization of the pyrrolidine derivative.

Quantitative Solvent Screening Matrix

Solvent selection dictates the success of the resolution. The presence of the 2-chloro-4-fluorophenyl moiety makes the free base highly lipophilic, while the resulting tartrate salt is highly polar. A binary solvent system is required to balance dissolution at reflux and stereoselective precipitation upon cooling[3].

Solvent System	Resolving Agent	1st Crop Yield (%)	1st Crop ee (%)	Application Scientist's Mechanistic Notes
Methanol	L-(+)-Tartaric Acid	15%	72%	High dielectric constant keeps both diastereomers solvated. Poor yield; not recommended for primary scale-up.
Ethanol (Absolute)	L-(+)-Tartaric Acid	38%	88%	Excellent baseline. Strong hydrogen bonding network promotes good stereodiscrimination in the crystal lattice.
Isopropanol (IPA)	L-(+)-Tartaric Acid	48%	64%	Lower solubility causes rapid, non-selective precipitation (kinetic trapping). High yield but poor purity.
EtOH / H₂O (95:5)	L-(+)-Tartaric Acid	35%	96%	Optimal. Water disrupts non-specific hydrogen bonding, widening the solubility gap between (S) and (R) salts.
EtOAc / MeOH (80:20)	(-)-DTTA	41%	81%	Useful alternative if tartaric acid fails. DTTA provides stronger steric hindrance against the halogenated ring.

Frequently Asked Questions (FAQs)

Q: Why is a binary solvent system (EtOH/H₂O) superior to pure solvents for this specific molecule? A: Chiral resolution is fundamentally a thermodynamic competition. If the solvent is too polar (pure water/methanol), both diastereomers remain solvated. If it is too non-polar (pure EtOAc), rapid precipitation occurs without stereodiscrimination, trapping the undesired enantiomer in the crystal lattice[3]. For (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine, Ethanol/Water (95:5) optimizes the supersaturation curve. The ethanol provides bulk solubility for the lipophilic aryl ring, while the 5% water selectively hydrates the tartrate counter-ion, allowing the thermodynamically favored (S)-diastereomeric salt to nucleate selectively[2].

Q: My first crop yields an enantiomeric excess (ee) of only 60%. Should I discard it? A: No. A first-crop ee of 60% is typical for highly lipophilic 2-arylpyrrolidines where the ΔΔGsolv​ between diastereomers is narrow. The protocol is designed as a self-validating system: by isolating this 60% ee crop and subjecting it to a secondary recrystallization in a slightly more polar solvent system (e.g., increasing the water content in the EtOH/H₂O mix to 7%), you thermodynamically force the more soluble (R)-salt to remain in the mother liquor, typically boosting the ee to >95% in the second crop[2].

Q: Can I use Dynamic Kinetic Resolution (DKR) instead of classical resolution to improve my theoretical yield above 50%? A: While DKR is possible for certain pyrrolidine derivatives via 2-lithiopyrrolidine intermediates[4], halogenated arylpyrrolidines like yours are highly sensitive. The harsh conditions required for in situ racemization (strong bases or transition metal catalysts) often lead to dehalogenation or ring degradation. Classical diastereomeric salt formation followed by mother liquor recycling remains the most robust approach[1].

Troubleshooting Guide: Mitigating "Oiling Out"

One of the most common failures in pyrrolidine resolution is "oiling out" (liquid-liquid phase separation), where the salt separates as a dense oil rather than a crystalline solid. This occurs when the solute becomes supersaturated at a temperature above the melting point of the solvated diastereomeric salt.

Troubleshooting decision tree for mitigating oiling out during salt crystallization.

Corrective Actions for Oiling Out:

• Adjust the Phase Boundary: Shift the system from a liquid-liquid phase boundary to a solid-liquid phase boundary by increasing the proportion of the protic solvent (e.g., add 2-5% more water)[3].

• Thermal Ramping: Never crash-cool the flask in an ice bath. Implement a linear cooling ramp of 0.1°C/min to maintain the system within the metastable zone.

• Seeding: Introduce 1% (w/w) seed crystals of the pure (S)-salt at the exact moment the solution reaches the metastable limit (usually 5-10°C below the dissolution temperature).

Self-Validating Standard Operating Procedure (SOP)

This protocol incorporates In-Process Controls (IPCs) to ensure each step validates the success of the previous one before proceeding.

Phase 1: Diastereomeric Salt Formation

• Dissolution: In a jacketed reactor, dissolve 1.0 equivalent of racemic 2-(2-Chloro-4-fluorophenyl)pyrrolidine in EtOH/H₂O (95:5 v/v) at a concentration of 10 mL/g.

• Agent Addition: Heat the solution to 65°C. Slowly add 1.0 equivalent of L-(+)-Tartaric Acid in portions to prevent clumping[2].

• Equilibration: Stir at 65°C for 30 minutes until a homogenous, clear solution is achieved.

Phase 2: Primary Crystallization

• Cooling Ramp: Program the reactor to cool from 65°C to 20°C at a strict rate of 0.1°C/min.

• Seeding (Optional but Recommended): At 55°C, add 0.5% w/w of pure (S)-salt seed crystals.

• Aging: Once at 20°C, age the slurry for 4 hours to ensure thermodynamic equilibrium is reached[3].

• Isolation: Filter the suspension under vacuum. Wash the filter cake with 2 volumes of ice-cold EtOH.

Phase 3: In-Process Control (IPC) Validation

• Chiral HPLC Analysis: Take a 5 mg sample of the filter cake, free-base it with 1M NaOH, extract into hexane, and inject onto a Chiralcel® OD-H or similar chiral stationary phase column[5].

  • Validation Gate: If ee > 85%, proceed to Phase 4. If ee < 85%, adjust the recrystallization solvent to 90:10 EtOH/H₂O for the next step.

Phase 4: Recrystallization & Free-Basing

• Recrystallization: Suspend the enriched salt in 8 mL/g of EtOH/H₂O (95:5). Heat to reflux until dissolved, then repeat the 0.1°C/min cooling ramp to 5°C. Filter and dry. (Expected ee > 99%).

• Free-Basing: Suspend the pure salt in Dichloromethane (DCM) and water (1:1). Slowly add 1M NaOH until the aqueous layer reaches pH 11.

• Extraction: Separate the organic layer, extract the aqueous layer twice more with DCM, dry the combined organics over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield pure (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine[1].

References

• Coldham, I., et al. "Dynamic thermodynamic and dynamic kinetic resolution of 2-lithiopyrrolidines." PubMed. Available at:[Link]

• Google Patents. "CN112437772B - Bcl-2 inhibitors." Google Patents.

• ResearchGate. "High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents and Other Factors." ResearchGate. Available at:[Link]

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Resolving solubility issues of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl

Welcome to the technical support guide for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimentation. The following troubleshooting guides and frequently asked questions (FAQs) are based on established scientific principles and practical laboratory experience.

Understanding the Molecule

(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl is a substituted pyrrolidine derivative.[1] The pyrrolidine ring is a fundamental structure in many biologically active compounds and natural products.[2][3] The presence of a chlorofluorophenyl group and its formulation as a hydrochloride salt significantly influence its physicochemical properties, most notably its solubility. As with many active pharmaceutical ingredients (APIs), ensuring sufficient solubility is a critical first step for successful in vitro and in vivo studies.[4][5]

The hydrochloride salt form is a common and effective strategy to increase the aqueous solubility and dissolution rate of basic drug candidates.[6][7] However, the solubility of these salts is often pH-dependent, and they can be prone to disproportionation back to the less soluble free base under certain conditions.[8][9][10]

Troubleshooting Guide: Resolving Solubility Issues

This guide provides a systematic approach to overcoming solubility challenges with (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl.

Issue 1: The compound is not dissolving in my primary aqueous buffer.

Initial Assessment Workflow

Caption: Systematic workflow for troubleshooting solubility.

Step-by-Step Protocol: pH-Dependent Solubility Assessment

• Prepare a Stock Solution: Attempt to dissolve a small, accurately weighed amount of the compound in a minimal amount of a suitable organic solvent in which it is freely soluble (e.g., DMSO, Methanol).

• Prepare a Series of Buffers: Prepare a range of buffers with varying pH values (e.g., pH 2, 4, 6, 7.4, 9).

• Titration and Observation: Add small aliquots of the stock solution to each buffer, vortexing or sonicating after each addition. Observe for any precipitation.

• Determine pHmax: The pH at which the compound begins to precipitate from the salt form to the free base is the pHmax.[8] For weakly basic HCl salts, solubility is generally higher at lower pH values.[4]

• Data Analysis: Quantify the concentration in the clear supernatant of each buffer solution using a suitable analytical method like HPLC-UV or LC-MS/MS to determine the solubility at each pH.[11][12]

Issue 2: The compound precipitates out of solution over time.

This is often due to the conversion of the hydrochloride salt to the less soluble free base, a phenomenon known as disproportionation.[8][13]

Strategies to Prevent Precipitation

• pH Control: Maintain the pH of the solution well below the determined pKa of the compound. For many weakly basic drugs, a pH of 1.2 can help stabilize the salt form.[9][10]

• Co-solvents: The use of co-solvents can increase the solubility of both the salt and the free base, thus preventing precipitation.[7] Common co-solvents include ethanol, propylene glycol, and polyethylene glycol (PEG).

• Excipients: Certain excipients can inhibit precipitation. For instance, polymers like PVP/VA (polyvinylpyrrolidone/vinyl acetate) can help maintain a supersaturated state.[9]

Issue 3: Inconsistent results in biological assays.

Poor solubility can lead to inaccurate and variable results in biological assays.

Protocol: Preparation of Dosing Solutions for In Vitro Assays

• Primary Stock Solution: Prepare a high-concentration stock solution in 100% DMSO.

• Intermediate Dilutions: Perform serial dilutions from the primary stock using DMSO.

• Final Working Solution: For the final dilution into your aqueous assay buffer, ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent-induced artifacts.

• Vortexing and Visual Inspection: Vortex the final working solution thoroughly and visually inspect for any signs of precipitation before adding to the assay plate.

• Pre-warming: Pre-warming the assay medium before adding the compound can sometimes improve solubility.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl in common solvents?

Solvent	Expected Solubility	Rationale
Water	Low to moderate	As an HCl salt, it will have some aqueous solubility, but the hydrophobic chlorofluorophenyl group will limit it. Solubility is expected to be pH-dependent.
Methanol	Soluble	Polar protic solvent, generally good for dissolving hydrochloride salts.
Ethanol	Soluble	Similar to methanol.
DMSO	Soluble	A powerful polar aprotic solvent capable of dissolving a wide range of compounds.
Acetonitrile	Moderately Soluble	A polar aprotic solvent, but generally less effective than DMSO or alcohols for salts.
Dichloromethane	Sparingly Soluble	A non-polar solvent, generally poor for dissolving salts.

Q2: How should I store (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine HCl?

The solid form should be stored in a tightly sealed container at 2-8°C, protected from moisture and light.[14] Solutions, especially in aqueous buffers, should be prepared fresh daily to minimize the risk of degradation or precipitation. Pyrrolidine derivatives can be susceptible to oxidative degradation.[15]

Q3: What analytical techniques are recommended for quantifying this compound?

High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the preferred methods for accurate quantification.[11][12][16] These techniques offer high sensitivity and selectivity.

Q4: Are there any known incompatibilities with common excipients?

For hydrochloride salts of weakly basic compounds, certain excipients can induce disproportionation. Magnesium stearate, for example, has been shown to be particularly problematic due to the formation of deliquescent magnesium chloride.[8] When formulating, it is crucial to screen for excipient compatibility.

Chemical Structure and Key Features

Caption: Key structural features influencing solubility.

References

• Ascendia Pharma. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

• Tong, W. & Whitesell, G. (2007). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. Pharmaceutical Research, 24(1), 175-183. Available from: [Link]

• Ladeira, S., et al. (2024). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. RSC Advances, 14, 21359-21367. Available from: [Link]

• Notario, R., et al. (2017). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. The Journal of Organic Chemistry, 82(15), 8038-8046. Available from: [Link]

• Pharma Times. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Available from: [Link]

• Azonen, A., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. Journal of Drug Delivery Science and Technology, 65, 102701. Available from: [Link]

• Azonen, A., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. PubMed, 34481881. Available from: [Link]

• PubChem. (R)-2-(2-Chloro-4-fluorophenyl)pyrrolidine. Available from: [Link]

• ResearchGate. (2023). Recent Advances in the Synthesis of Pyrrolidines. Available from: [Link]

• Google Patents. US20060025468A1 - Chiral pyrrolidine derivatives, and methods for preparing compounds thereof.

• Eurofins. (2018). ANALYTICAL METHOD SUMMARIES. Available from: [Link]

• Wang, Y., et al. (2025). Salt Cocrystallization—A Method to Improve Solubility and Bioavailability of Dihydromyricetin. Molecules, 30(18), 4583. Available from: [Link]

• European Pharmaceutical Review. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. Available from: [Link]

• International Journal of Pharmacy and Technology. (2016). Review Article Analytical Methods Need Optimization to Get Innovative and Continuous Processes for Future Pharmaceuticals. Available from: [Link]

• Pharma's Almanac. (2023). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Available from: [Link]

• AquaEnergy Expo Knowledge Hub. Analytical methods for tracing pharmaceutical residues in water and wastewater. Available from: [Link]

• SciTechnol. (2013). Preparation and Evaluation of Amino Acid Based Salt Forms of Model Zwitterionic Drug Ciprofloxacin. Available from: [Link]

• PubChem. 2-Pyrrolidinecarbonitrile, 1-(2-aminoacetyl)-4,4-difluoro-, hydrochloride (1:1), (2S)-. Available from: [Link]

• University of Rochester. COMMON SOLVENT PROPERTIES. Available from: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Absolute Configuration Confirmation: X-ray Crystallography and its Alternatives

In the realm of drug development and materials science, the precise three-dimensional arrangement of atoms within a molecule—its absolute configuration—is a critical determinant of its function and activity. For chiral molecules, which exist as non-superimposable mirror images called enantiomers, this distinction is paramount. One enantiomer of a drug might be a life-saving therapeutic, while its counterpart could be inactive or even dangerously toxic.[1] Therefore, the unambiguous determination of absolute configuration is not merely an academic exercise but a crucial step in ensuring safety and efficacy.

For decades, single-crystal X-ray crystallography has stood as the definitive "gold standard" for this purpose.[2] This guide provides an in-depth exploration of the principles and practical application of X-ray crystallography for absolute configuration determination. Furthermore, it offers a comparative overview of alternative and complementary techniques, equipping researchers, scientists, and drug development professionals with the knowledge to make informed decisions for their specific analytical challenges.

The Gold Standard: Unveiling Chirality with X-ray Crystallography

X-ray crystallography offers a direct and unambiguous method for determining the absolute spatial arrangement of atoms in a molecule.[2][3] The technique relies on the diffraction of X-rays by a single, well-ordered crystal.[3] By measuring the angles and intensities of the diffracted beams, a three-dimensional electron density map of the molecule can be constructed, revealing the precise position of each atom.[3]

The Principle of Anomalous Dispersion: The Key to Absolute Configuration

Under typical diffraction conditions, the intensities of reflections from a crystal and its inverted structure are identical, a principle known as Friedel's Law.[2][4] This inherent centrosymmetry in the diffraction pattern would normally make it impossible to distinguish between enantiomers. However, when the energy of the incident X-rays is near the absorption edge of an atom within the crystal, a phenomenon called anomalous dispersion (or anomalous scattering) occurs.[2][5]

During anomalous dispersion, the scattering factor of an atom acquires an imaginary component, leading to a phase shift in the scattered X-rays.[2][5][6] This phase shift breaks Friedel's Law, causing the intensities of specific pairs of reflections, known as Bijvoet pairs (or Friedel pairs), to differ.[2][7][8] It is the careful analysis of these intensity differences that allows for the unequivocal determination of the molecule's absolute configuration.[8]

Key Parameters for Absolute Structure Determination: Flack and Hooft Parameters

The determination of absolute configuration is quantified using specific parameters calculated from the diffraction data during the structural refinement process. The two most prominent parameters are the Flack parameter and the Hooft parameter.

Parameter	Description	Interpretation of Values
Flack Parameter (x)	Refines a mixing ratio between the determined crystal structure and its inverted counterpart.[2][9]	~ 0: The determined absolute configuration is correct.[9] ~ 1: The inverted structure is correct.[9] ~ 0.5: The crystal may be a racemic twin or the data quality is poor.[9]
Hooft Parameter (y)	A statistically more robust alternative to the Flack parameter, particularly in cases of weak anomalous scattering.[2][10]	~ 0: High probability that the determined absolute structure is correct.[11] ~ 1: High probability that the inverted structure is correct. Significantly different from 0 or 1: May indicate a racemic twin.[11]

For a confident assignment of absolute structure, the Flack parameter should have a small standard uncertainty, ideally less than 0.08 for an enantiopure sample.[12]

Experimental Workflow: From Crystal to Configuration

The successful determination of absolute configuration via X-ray crystallography hinges on a meticulous experimental workflow.

Figure 1: Experimental workflow for absolute configuration determination by X-ray crystallography.

Detailed Experimental Protocol:

• Crystal Growth (The Rate-Limiting Step) :

  • Purity is Paramount : Start with a sample of high purity, typically greater than 98%.[2]

  • Solvent Screening : Select a suitable solvent or solvent system where the compound has moderate solubility.

  • Crystallization Techniques : Employ methods such as slow evaporation, vapor diffusion, or slow cooling of a saturated solution.[2] The goal is to obtain well-formed, single crystals free of defects with dimensions generally between 0.1 and 0.3 mm.[2] For molecules that are difficult to crystallize, co-crystallization with a chaperone molecule can be a powerful strategy.[13]

• Data Collection :

  • Crystal Mounting : Carefully mount a selected crystal on the goniometer head of the diffractometer.

  • X-ray Source : The choice of X-ray wavelength is critical. To maximize the anomalous signal, a wavelength near the absorption edge of a heavier atom (e.g., S, Cl, Br) in the molecule is ideal.[14] However, with modern detectors and data analysis methods, it is often possible to determine the absolute configuration using the anomalous scattering from lighter atoms like oxygen.[14]

  • Data Acquisition : Collect a complete dataset, ensuring that both members of Bijvoet pairs are measured accurately.

• Structure Solution and Refinement :

  • Structure Solution : The initial crystal structure is determined using direct methods or Patterson methods.

  • Refinement : The atomic positions and other parameters are refined against the experimental data to achieve the best possible fit.

  • Absolute Structure Parameter Refinement : Crucially, the Flack or Hooft parameter is included in the final stages of refinement.

• Data Interpretation :

  • Flack/Hooft Parameter Analysis : A Flack parameter close to 0 with a small standard uncertainty indicates that the correct absolute configuration has been determined.[9] A value near 1 suggests the inverted structure is correct.[9] The Hooft parameter provides a statistically more rigorous assessment, especially in marginal cases.[10]

Beyond the Gold Standard: A Comparison of Alternative Techniques

While X-ray crystallography is the definitive method, it is not always feasible, primarily due to the requirement of a high-quality single crystal. In such cases, other spectroscopic techniques can provide valuable, albeit often less direct, information about the absolute configuration.

Technique	Principle	Advantages	Limitations
Vibrational Circular Dichroism (VCD)	Measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.	Does not require crystallization. Provides information on the solution-state conformation.	Requires theoretical calculations to correlate the experimental spectrum with a specific enantiomer. Can be computationally intensive.
Electronic Circular Dichroism (ECD)	Measures the differential absorption of left and right circularly polarized ultraviolet-visible light.	Highly sensitive to the stereochemistry of molecules with chromophores. Does not require crystals.	Also requires comparison with theoretically calculated spectra. Limited to molecules with suitable chromophores.
Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs) or Chiral Solvating Agents (CSAs)	The chiral molecule is reacted with a CDA to form diastereomers, or dissolved with a CSA, which exhibit distinct NMR spectra.	Widely accessible technique. Can be used to determine enantiomeric excess.	This is a relative configuration method that requires a reference of known absolute configuration. The derivatization step can sometimes be challenging.
X-ray Circular Dichroism (XCD)	Measures the differential absorption of left- and right-handed circularly polarized X-rays.[15]	Element-specific and can provide local structural information about the chiral center.[15] Can be used for molecules in the liquid phase.[16]	Requires a synchrotron radiation source.[16] A relatively new technique with ongoing methods development.

Logical Flow for Method Selection

Figure 2: Decision tree for selecting a method for absolute configuration determination.

Conclusion

The determination of absolute configuration is a critical aspect of modern chemical and pharmaceutical research. Single-crystal X-ray crystallography remains the most powerful and unambiguous method for this purpose, providing direct visualization of the three-dimensional atomic arrangement.[1][2] The ability to confidently assign the absolute stereochemistry relies on the phenomenon of anomalous dispersion and the careful analysis of key metrics like the Flack and Hooft parameters. When single crystals are unobtainable, a suite of spectroscopic techniques, including VCD, ECD, and specialized NMR methods, offer valuable alternatives. The choice of method should be guided by the nature of the sample, the available instrumentation, and the specific questions being addressed. By understanding the principles, advantages, and limitations of each technique, researchers can navigate the complexities of stereochemical analysis with confidence.

References

• Bijvoet-Pair Analysis - Platon. (n.d.). Retrieved from [Link]

• Flack parameter - Wikipedia. (2023, December 2). Retrieved from [Link]

• Bijvoet Pairs. (n.d.). Retrieved from [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. Retrieved from [Link]

• Crystallography. Structural resolution. The anomalous dispersion. (n.d.). Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.

• absolute configuration – Chemical Crystallography. (2020, September 26). Retrieved from [Link]

• Watkin, D. J. (2020). Howard Flack and the Flack Parameter. Crystals, 10(9), 820. Retrieved from [Link]

• Ramaseshan, S. (1964). Anomalous dispersion of X-rays in crystallography. Current Science, 33(1), 1-8.

• Ghang, Y. J., et al. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization. Angewandte Chemie International Edition, 59(38), 15875-15880. Retrieved from [Link]

• Friedel (or Bijvoet) pair & Friedel's law. (n.d.). Retrieved from [Link]

• Tidying the Structure | OlexSys. (n.d.). Retrieved from [Link]

• Absolute Configuration - MIT Department of Chemistry. (n.d.). Retrieved from [Link]

• X-ray crystallography - Wikipedia. (2024, February 28). Retrieved from [Link]

• Lee, J., et al. (2023). Revealing Local Structures of Chiral Molecules via X-ray Circular Dichroism. eScholarship. Retrieved from [Link]

• Gilli, G., & Gilli, P. (2009). The Nature of the Hydrogen Bond: Outline of a Comprehensive Hydrogen Bond Theory. Oxford University Press.

• Friedel pair - Online Dictionary of Crystallography - IUCr. (2017, November 13). Retrieved from [Link]

• Using X-rays to identify liquid chiral molecules - EurekAlert!. (2022, May 23). Retrieved from [Link]

• Anomalous X-ray scattering - Wikipedia. (2023, August 23). Retrieved from [Link]

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A Senior Application Scientist’s Guide to Validating the Enantiomeric Purity of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine via GC-MS

Introduction: The Criticality of Enantiomeric Purity

In pharmaceutical development, the three-dimensional structure of a molecule is not a trivial detail; it is fundamental to its biological function. For chiral molecules like (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine, a key building block in modern pharmaceuticals, the spatial arrangement of atoms defines its interaction with chiral biological targets such as enzymes and receptors. One enantiomer (the (S)-isomer in this case) may elicit the desired therapeutic effect, while its mirror image, the (R)-enantiomer, could be inactive, less active, or worse, responsible for toxicological side effects.

Therefore, the rigorous validation of analytical methods to confirm enantiomeric purity is not merely a quality control checkbox; it is a cornerstone of drug safety and efficacy. This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other prevalent techniques for this purpose. We will dissect a self-validating GC-MS protocol, grounded in the principles of the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), to provide researchers and drug development professionals with a robust framework for ensuring the stereochemical integrity of their intermediates and final active pharmaceutical ingredients (APIs).

The GC-MS Approach: A Self-Validating System

Gas chromatography is an ideal technique for analyzing volatile and thermally stable compounds, offering high resolution and short analysis times. When coupled with a mass spectrometer, it provides an orthogonal detection method that confirms both the identity and quantity of the analyte and its impurities, making it a powerful tool for purity analysis.

Why GC-MS for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine?

The choice of GC-MS is deliberate. The analyte, a substituted phenylpyrrolidine, possesses sufficient volatility for gas-phase analysis, especially after derivatization. The key to success lies in creating a chiral environment within the GC system to differentiate the enantiomers.

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP): The core of the separation is a GC column coated with a chiral selector. For amines and related compounds, derivatized cyclodextrins are exceptionally effective. These bucket-shaped molecules have a chiral cavity. The enantiomers of the analyte interact differently with this cavity, forming transient diastereomeric complexes with slightly different energies. This subtle difference in interaction strength causes one enantiomer to be retained longer on the column, leading to their separation.

• Derivatization: Secondary amines like our target compound can exhibit poor peak shape (tailing) on GC columns due to interactions with active sites. Derivatization with an agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or Trifluoroacetic Anhydride (TFAA) is a critical step. This process replaces the active hydrogen on the nitrogen, which accomplishes three things:

  • Increases Volatility: The resulting derivative is less polar and more volatile.

  • Improves Peak Shape: It eliminates the hydrogen bonding that causes peak tailing.

  • Enhances Thermal Stability: The derivative is often more stable at the high temperatures used in the GC injector and oven.

Instrumentation and Key Parameters

The following table outlines the instrumental setup and the rationale for each parameter selection.

Parameter	Setting	Rationale & Expertise-Driven Insight
GC System	Agilent 8890 GC or equivalent	A modern GC system provides excellent electronic pneumatic control (EPC) for reproducible retention times, which is critical for purity analysis.
MS System	Agilent 5977B MSD or equivalent	A single quadrupole mass spectrometer offers the required sensitivity and specificity. The ability to operate in both full scan and Selected Ion Monitoring (SIM) modes is essential for method validation.
Chiral Column	Cyclodextrin-based CSP (e.g., Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin)	This phase has proven effective for separating a wide range of chiral amines and their derivatives. A typical dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.
Injector	Split/Splitless, 250 °C	A higher injector temperature ensures rapid and complete vaporization of the derivatized analyte, minimizing band broadening. A split injection (e.g., 50:1) is used to avoid overloading the column and detector.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Helium is an inert and efficient carrier gas. A constant flow mode ensures that retention times remain stable even as the oven temperature ramps.
Oven Program	100 °C (hold 1 min), ramp to 220 °C at 5 °C/min, hold 5 min	An optimized temperature program is crucial for achieving baseline separation of the enantiomers while keeping the analysis time reasonable. The initial hold ensures sharp starting peaks, and the ramp separates the compounds based on their interaction with the CSP.
MS Source	Electron Ionization (EI), 230 °C	EI is a robust and reproducible ionization technique that generates a predictable fragmentation pattern, aiding in compound identification.
MS Quad	150 °C	Maintaining a consistent quadrupole temperature ensures stable mass assignments over time.
Acquisition Mode	Full Scan (m/z 50-450) and SIM	Full scan is used during method development to identify the analyte and impurity peaks and confirm their mass spectra. For quantitation, SIM mode is used, monitoring characteristic ions of the derivatized analyte. This dramatically increases sensitivity and selectivity by filtering out background noise.

Experimental Protocol: Step-by-Step Enantiomeric Purity Analysis

• Standard & Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine reference standard and dissolve in 10 mL of Ethyl Acetate.

  • Racemic Standard: Prepare a 1 mg/mL solution of the racemic (RS)-2-(2-Chloro-4-fluorophenyl)pyrrolidine to confirm the elution order and resolution of the enantiomers.

  • Sample Solution: Prepare the test sample at the same concentration (1 mg/mL) in Ethyl Acetate.

• Derivatization Protocol:

  • Transfer 100 µL of each solution into separate 2 mL autosampler vials.

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).

  • Cap the vials tightly and heat at 60 °C for 20 minutes.

  • Cool to room temperature before analysis.

• GC-MS Sequence:

  • Inject a solvent blank (Ethyl Acetate) to ensure no system contamination.

  • Inject 1 µL of the derivatized racemic standard to determine the retention times of the (S)- and (R)-enantiomers and to perform system suitability checks.

  • Inject 1 µL of the derivatized (S)-enantiomer reference standard.

  • Inject the derivatized sample solutions in triplicate.

• Data Analysis:

  • Identify the peaks for the (S)- and (R)-enantiomers based on their retention times from the standard injections.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric purity (or enantiomeric excess, ee) of the (S)-isomer using the formula: % Enantiomeric Purity = [Area(S) / (Area(S) + Area(R))] x 100

Workflow for a Self-Validating Analytical Method

A validated method is a self-validating system. Each step is designed to ensure that the final result is trustworthy and reproducible. The following diagram illustrates the logical flow of the validation process, which is grounded in ICH Q2(R1) guidelines.

Caption: Logical workflow for GC-MS method validation.

Detailed Validation Protocols (ICH Q2(R1) Framework)

Every protocol described is a self-validating system designed to ensure trustworthiness.

Specificity

Trustworthiness Pillar: Specificity proves that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as its enantiomeric impurity.

• Protocol:

  • Inject a blank (solvent) to demonstrate no interfering peaks at the retention times of the enantiomers.

  • Inject the derivatized racemic standard.

  • Confirm that the (S)- and (R)-enantiomers are baseline resolved (Resolution > 2.0).

  • Spike the (S)-standard with a known amount of the (R)-enantiomer (e.g., at the 0.5% level) and verify that the peak for the (R)-enantiomer is detectable and resolved.

• Acceptance Criteria: The analyte peak must be well-separated from the enantiomeric impurity peak with a resolution factor (Rs) of ≥ 2.0.

Linearity and Range

Trustworthiness Pillar: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. This is critical for accurately quantifying trace impurities.

• Protocol:

  • Prepare a series of at least five standard solutions of the (R)-enantiomer (the impurity) spanning a range from the reporting limit to 150% of the specification limit (e.g., 0.05% to 1.5% relative to the (S)-enantiomer concentration).

  • Inject each concentration in triplicate.

  • Plot a calibration curve of the average peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (R²) of the regression line must be ≥ 0.995.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Trustworthiness Pillar: LOD and LOQ define the sensitivity of the method. The LOQ is the lowest amount of the impurity that can be reliably quantified with acceptable precision and accuracy.

• Protocol:

  • Determine LOD and LOQ based on the signal-to-noise (S/N) ratio.

  • Prepare and inject progressively more dilute solutions of the (R)-enantiomer.

  • LOD is the concentration that yields an S/N ratio of approximately 3:1.

  • LOQ is the concentration that yields an S/N ratio of approximately 10:1.

• Acceptance Criteria: The LOQ must be at or below the reporting threshold for impurities. Precision at the LOQ concentration should have a Relative Standard Deviation (RSD) of ≤ 10%.

Accuracy

Trustworthiness Pillar: Accuracy measures the closeness of the experimental value to the true value, ensuring there is no systemic bias in the measurement.

• Protocol:

  • Prepare a sample of the (S)-enantiomer.

  • Spike the sample with the (R)-enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Prepare each level in triplicate and analyze.

  • Calculate the percent recovery for the (R)-enantiomer at each level.

• Acceptance Criteria: The mean percent recovery should be within 90.0% to 110.0% for each level.

Precision

Trustworthiness Pillar: Precision demonstrates the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Protocol:

  • Repeatability (Intra-day precision):

    • Prepare six individual samples from the same batch, spiked with the (R)-enantiomer at the 100% specification level.

    • Analyze them on the same day, with the same analyst and instrument.

    • Calculate the %RSD of the results.

  • Intermediate Precision (Inter-day precision):

    • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the %RSD of the combined results from both days.

• Acceptance Criteria: The %RSD for repeatability should be ≤ 5.0%. The %RSD for intermediate precision should be ≤ 10.0%.

Summary of (Exemplar) Validation Data

Validation Parameter	Result	Acceptance Criteria	Status
Specificity	Resolution (Rs) = 2.8	Rs ≥ 2.0	Pass
Linearity (LOQ to 150%)	Correlation Coefficient (R²) = 0.9992	R² ≥ 0.995	Pass
LOD	0.01% (S/N = 3.5)	Reportable	Pass
LOQ	0.03% (S/N = 10.8)	≤ Reporting Threshold	Pass
Accuracy (% Recovery)	98.5% - 103.2% over 3 levels	90.0% - 110.0%	Pass
Precision (Repeatability)	%RSD = 2.1%	≤ 5.0%	Pass
Precision (Intermediate)	%RSD = 3.5%	≤ 10.0%	Pass

Comparative Analysis: GC-MS vs. Alternative Technologies

While GC-MS is a powerful tool, it is essential to understand its performance in the context of other available technologies for chiral separations.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often considered the gold standard for enantiomeric purity determination in the pharmaceutical industry.

• Principle: Similar to GC, it uses a chiral stationary phase (CSP), typically polysaccharide-based, but with a liquid mobile phase.

• Strengths: Highly versatile, robust, and applicable to a wide range of compounds, including non-volatile and thermally labile ones.

• Weaknesses: Can consume significant volumes of organic solvents (unless reversed-phase methods are possible), and analysis times can be longer than GC or SFC. Coupling to MS can be more complex than with GC.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a "green," fast, and efficient alternative to HPLC.

• Principle: Uses supercritical CO₂ as the primary mobile phase, which has low viscosity and high diffusivity.

• Strengths: Extremely fast separations and column equilibration. Drastically reduced organic solvent consumption, aligning with green chemistry principles. Highly compatible with MS.

• Weaknesses: Instrumentation is more specialized and can be less common in standard QC labs. May not be suitable for highly polar compounds that have low solubility in supercritical CO₂.

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that requires minimal sample and solvent.

• Principle: Separation occurs in a narrow capillary based on the differential migration of charged species in an electric field. For chiral separations, a chiral selector (like a cyclodextrin) is added to the background electrolyte.

• Strengths: Exceptional separation efficiency and resolution. Extremely low sample and reagent consumption. Rapid method development.

• Weaknesses: Lower concentration sensitivity compared to HPLC or GC. Can be less robust for routine QC applications. Coupling to MS is possible but not as straightforward as with other techniques.

Comparative Summary Table

Feature	GC-MS	Chiral HPLC-UV/MS	Chiral SFC-UV/MS	Chiral CE-UV
Principle	Gas phase separation on CSP	Liquid phase separation on CSP	Supercritical fluid separation on CSP	Electrophoretic migration with chiral selector
Volatility Req.	High (derivatization often needed)	Not required	Not required	Not required
Analysis Speed	Fast (5-20 min)	Moderate to Slow (10-40 min)	Very Fast (1-10 min)	Very Fast (2-15 min)
Resolution	High to Very High	High	Very High	Exceptional
Solvent Usage	Very Low	High	Very Low ("Green")	Extremely Low
Sensitivity (MS)	Very High (SIM mode)	High	High	Moderate
Robustness	High	Very High	Moderate to High	Moderate
Ideal Use Case	Volatile/semi-volatile thermally stable compounds.	Broad applicability, industry standard.	High-throughput screening, green chemistry initiatives.	High-efficiency separations, limited sample amounts.

Conclusion

The validation of enantiomeric purity for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a critical regulatory and safety requirement. This guide has demonstrated that a well-developed and properly validated GC-MS method provides a highly reliable, sensitive, and robust system for this task. The inherent specificity of mass spectrometry, combined with the high resolving power of modern chiral capillary columns, creates a self-validating framework that ensures trustworthy results.

While Chiral HPLC remains a versatile workhorse and Chiral SFC presents a compelling high-speed, green alternative, GC-MS holds a distinct advantage for this class of volatile compounds, offering an optimal balance of speed, sensitivity, and analytical confidence. The choice of methodology will always depend on the specific needs of the laboratory; however, the principles of rigorous validation outlined here—grounded in establishing specificity, linearity, accuracy, and precision—are universal and indispensable for any analytical scientist in the pharmaceutical industry.

References

• Vertex AI Search. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• BenchChem. (2025). Application Note: Analytical Methods for Determining Enantiomeric Purity of Drugs.
• Selvita. (2024, September 19).
• Goyon, A., & Guillarme, D. (2013, June 6).
• Waters.
• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
• Lius, A. (2024, November 22). Innovations in Chiral Separation Using Capillary Electrophoresis. Longdom Publishing.
• Haginaka, J. (Date unavailable). Chiral Separations by Capillary Electrophoresis Using Proteins as Chiral Selectors.
• Verleysen, K., & Vandijck, J. (Date unavailable). Enantiomeric separation by capillary electrophoresis using a crown ether as chiral selector.
• Snopek, J., et al. (Date unavailable).
• American Chemical Society. (2022, October 11). *Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid

Comparison of Synthetic Routes for 2-Arylpyrrolidines: Resolution vs. Asymmetric Synthesis

Executive Summary

2-Arylpyrrolidines are privileged pharmacophores ubiquitous in central nervous system (CNS) therapeutics, oncology drugs, and chiral organocatalysts[1]. Constructing the chiral α-stereocenter adjacent to the nitrogen atom presents a persistent synthetic challenge. While historical approaches relied on chiral pool starting materials or multi-step cyclizations, modern drug development heavily favors the direct α-arylation of N-Boc-pyrrolidine via transition-metal catalysis.

However, researchers must choose between two fundamentally different stereocontrol strategies: Asymmetric Synthesis (kinetic enantioselective deprotonation) and Catalytic Dynamic Resolution (thermodynamic equilibration)[2]. This guide objectively compares these two methodologies, detailing the causality behind their experimental designs and providing self-validating protocols for laboratory execution.

Mechanistic Foundations: Causality Behind the Chemistry

Asymmetric Synthesis (Kinetic Control)

The asymmetric synthesis route, pioneered by Beak and expanded into cross-coupling by , relies entirely on the kinetic differentiation of enantiotopic protons[3].

The Causality of Stereocontrol: When N-Boc-pyrrolidine is treated with sec-butyllithium in the presence of the chiral diamine (-)-sparteine at -78 °C, the chiral base complex selectively lowers the transition state energy for the abstraction of the pro-R proton[3]. At -78 °C, the resulting (R)-2-lithio-N-Boc-pyrrolidine is configurationally stable. The activation energy barrier for carbanion inversion (racemization) is simply too high to overcome at this cryogenic temperature[4]. Consequently, transmetalation to zinc chloride (ZnCl₂) and subsequent palladium-catalyzed Negishi coupling proceed with high retention of configuration, directly yielding the enantioenriched product[3].

Catalytic Dynamic Resolution (Thermodynamic Control)

Conversely, Catalytic Dynamic Resolution (CDR), advanced by , operates under thermodynamic control[2]. Here, N-Boc-pyrrolidine is deprotonated using an achiral base system (s-BuLi/TMEDA) to form a racemic organolithium species.

The Causality of Equilibration: By slightly elevating the temperature (e.g., -55 °C to -20 °C), the carbanion gains enough thermal energy to undergo rapid inversion[4]. Introducing a sub-stoichiometric amount (10–15 mol%) of a chiral diamino alkoxide ligand creates a dynamic equilibrium between two diastereomeric organolithium-ligand complexes[5]. Because these complexes possess different thermodynamic stabilities, the equilibrium shifts heavily toward the lower-energy diastereomer. Cooling the mixture or immediately adding a transmetalating agent freezes this equilibrium, allowing stereoretentive Negishi coupling to capture the enantioenriched product[2].

Workflow & Pathway Visualization

Fig 1: Mechanistic divergence between asymmetric synthesis and catalytic dynamic resolution.

Quantitative Performance Comparison

Parameter	Asymmetric Synthesis (Kinetic)	Catalytic Dynamic Resolution (Thermodynamic)
Primary Mechanism	Kinetic control (enantioselective deprotonation)	Thermodynamic control (diastereomeric equilibration)
Typical Chiral Reagent	(-)-Sparteine or (+)-Sparteine surrogate (stoichiometric)	Chiral diamino alkoxide ligands (catalytic, 10–15 mol%)
Operating Temperature	Deprotonation strictly at -78 °C	Equilibration at -55 °C to -20 °C
Enantiomeric Ratio (er)	Excellent (Typically 94:6 to 98:2)	Good to Very Good (Typically 85:15 to 95:5)
Overall Yield	60% – 85%	50% – 75%
Substrate Scope	Broad (aryl, heteroaryl bromides/chlorides)	Broad, but highly sensitive to electrophile/ligand compatibility
Scalability	High (Demonstrated on multi-gram scale by Merck)	Moderate (Ligand synthesis is complex; strict temp control needed)

Self-Validating Experimental Protocols

Protocol A: Asymmetric Deprotonation & Negishi Coupling

Adapted from the validated.

• Enantioselective Deprotonation: To a flame-dried flask under N₂, add N-Boc-pyrrolidine (1.0 equiv) and (-)-sparteine (1.2 equiv) in anhydrous MTBE. Cool the solution to -78 °C. Add s-BuLi (1.2 equiv) dropwise. Stir for 3 hours at -78 °C.

  • Self-Validation Checkpoint: Quench a 0.1 mL aliquot with trimethylsilyl chloride (TMSCl). Analyze via chiral GC. An er of ≥95:5 confirms successful kinetic deprotonation before proceeding[1].

• Transmetalation: Add a solution of ZnCl₂ (0.6–1.0 equiv) in THF dropwise at -78 °C. Stir for 30 minutes, then remove the cooling bath and warm to 20 °C.

  • Causality: ZnCl₂ converts the highly reactive, basic organolithium into a less basic, more covalent organozinc species. This prevents unwanted side reactions and stabilizes the stereocenter for the subsequent cross-coupling[3].

• Negishi Coupling: To the organozinc solution, add the aryl bromide (0.8 equiv), Pd(OAc)₂ (5 mol%), and t-Bu₃P·HBF₄ (6 mol%). Stir at 20 °C for 4–16 hours until complete consumption of the aryl bromide is observed via HPLC.

• Isolation: Quench with aqueous NH₄OH to decomplex the zinc salts. Extract with EtOAc, wash with brine, dry over MgSO₄, and purify via silica gel chromatography[1].

Protocol B: Catalytic Dynamic Resolution (CDR) Workflow

Adapted from .

• Racemic Deprotonation: Dissolve N-Boc-pyrrolidine (1.0 equiv) and TMEDA (2.0 equiv) in anhydrous Et₂O. Cool to -78 °C, add s-BuLi (1.2 equiv), and warm to -20 °C for 30 minutes to ensure complete deprotonation, forming the racemic carbanion[2].

• Thermodynamic Equilibration (CDR): Cool the mixture to -55 °C. Add the chiral diamino alkoxide ligand (15 mol%). Age the reaction for 2–4 hours.

  • Self-Validation Checkpoint: Quench an aliquot with Me₃SnCl and analyze via chiral HPLC. The er should reflect the thermodynamic maximum (typically ~90:10) dictated by the ligand's stereodirecting environment[5].

• Transmetalation & Coupling: Add ZnCl₂ (1.5 equiv) directly at -55 °C to freeze the equilibrium. Warm to room temperature and add the aryl halide, Pd₂(dba)₃ (5 mol%), and tri-2-furylphosphine (10 mol%).

  • Causality: Transmetalation must occur at the equilibration temperature (-55 °C). If the mixture is warmed prior to zinc addition, the unbound organolithium species will rapidly racemize, destroying the enantioenrichment[2].

• Isolation: Perform a standard aqueous quench (NH₄Cl), extract with Et₂O, and purify via column chromatography.

Strategic Recommendations for Drug Development

For industrial scale-up and general drug discovery applications, Asymmetric Synthesis (Kinetic Control) remains the gold standard. The commercial availability of (-)-sparteine (and (+)-sparteine surrogates), combined with consistently higher enantiomeric ratios (er >96:4) and excellent scalability, makes the Campos protocol highly reliable[3].

Catalytic Dynamic Resolution is a powerful conceptual alternative that circumvents the need for stoichiometric chiral auxiliaries. It is highly recommended in scenarios where specific chiral ligands can be tailored to access unusual stereoisomers, or when working with piperidine derivatives where sparteine-mediated deprotonation historically underperforms[6].

References

• Campos, K. R., Klapars, A., Waldman, J. H., Dormer, P. G., & Chen, C. Y. (2006). "Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine." Journal of the American Chemical Society, 128(11), 3538-3539.[Link]

• Beng, T. K., & Gawley, R. E. (2011). "Application of Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine to the Asymmetric Synthesis of 2-Aryl and 2-Vinyl Piperidines." Organic Letters, 13(3), 394-397.[Link]

• Campos, K. R., Howard, M., Li, H., & Peng, F. (2024). "α-Arylation of N-Boc Pyrrolidine." Organic Syntheses, 101, 382-394.[Link]

• Beng, T. K., Woo, J. S., & Gawley, R. E. (2012). "Synthetic Applications and Inversion Dynamics of Configurationally Stable 2-Lithio-2-arylpyrrolidines and -piperidines." Journal of the American Chemical Society, 134(36), 14764-14771.[Link]

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• 1. orgsyn.org [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Interpreting IR Spectra Peaks for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine: A Comparative Guide

As a chiral building block frequently utilized in medicinal chemistry and drug development, (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine requires rigorous structural validation. While techniques like NMR and mass spectrometry provide connectivity and mass data, Infrared (IR) spectroscopy remains an indispensable, non-destructive tool for confirming the presence of specific functional groups—most notably, the secondary amine of the pyrrolidine ring and the distinct halogen substitutions on the aromatic system.

This guide provides a comprehensive framework for assigning and interpreting the IR spectrum of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine. By objectively comparing it against its des-halogenated and mono-halogenated structural alternatives, we will isolate the specific vibrational impacts of the C-Cl and C-F bonds.

Mechanistic Principles of IR Absorption in Halogenated Pyrrolidines

To interpret an IR spectrum with scientific rigor, one must understand the causality behind the peak positions and intensities. The vibrational frequency ( ν ) of a chemical bond is governed by Hooke’s Law , which dictates that frequency increases with bond strength and decreases with the reduced mass of the bonded atoms.

• The Mass Effect (C-F vs. C-Cl): Fluorine is significantly lighter than chlorine and forms a stronger bond with carbon. Consequently, the C-F stretching vibration occurs at a much higher frequency (typically 1150–1250 cm⁻¹) compared to the heavier C-Cl bond, which absorbs in the lower frequency "fingerprint" region (700–800 cm⁻¹) [1].

• Dipole Moment and Intensity: Peak intensity in IR spectroscopy is proportional to the square of the change in dipole moment ( dμ/dx ) during the vibration. Because halogens are highly electronegative, C-F and C-Cl stretching vibrations induce massive dipole changes, resulting in exceptionally strong, dominant peaks that are easily identifiable despite potential overlapping bands[1].

• Chirality Note: Standard Mid-IR spectroscopy operates in an achiral environment. Therefore, the IR spectrum of the (S)-enantiomer will be identical to the (R)-enantiomer. To differentiate enantiomers vibrationally, one would require Vibrational Circular Dichroism (VCD).

Comparative Spectral Analysis

To accurately assign the peaks of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine, we must compare it against baseline alternatives. This subtractive logic allows us to definitively map the emergence of halogen-specific peaks.

• Alternative A: (S)-2-phenylpyrrolidine (Baseline: No halogens)

• Alternative B: (S)-2-(4-fluorophenyl)pyrrolidine (Mono-halogenated: Fluorine only)

• Target: (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine (Di-halogenated)

Table 1: Comparative IR Peak Assignments

Functional Group Vibration	Alternative A (No Halogens)	Alternative B (Fluorine Only)	Target (C-F & C-Cl)	Intensity & Shape
N-H Stretch (Pyrrolidine)	~3300 – 3350 cm⁻¹	~3300 – 3350 cm⁻¹	~3300 – 3350 cm⁻¹	Medium, Sharp/Broad
C-H Stretch (Aromatic sp²)	> 3000 cm⁻¹	> 3000 cm⁻¹	> 3000 cm⁻¹	Weak to Medium
C-H Stretch (Aliphatic sp³)	2850 – 2950 cm⁻¹	2850 – 2950 cm⁻¹	2850 – 2950 cm⁻¹	Medium to Strong
C=C Stretch (Aromatic Ring)	~1500, 1600 cm⁻¹	~1510, 1600 cm⁻¹	~1490, 1590 cm⁻¹	Medium, Sharp
C-F Stretch	Absent	1150 – 1250 cm⁻¹	1150 – 1250 cm⁻¹	Very Strong
C-Cl Stretch	Absent	Absent	700 – 800 cm⁻¹	Strong

Data synthesized from established spectroscopic correlations for halogenated aromatics and secondary amines [2] [3].

Detailed Peak Interpretation & Analytical Caveats

When analyzing the target molecule, pay close attention to the following regions:

The High-Frequency Region (3500 – 2800 cm⁻¹)

• Secondary Amine (N-H): Because pyrrolidine is a secondary amine, you will observe a single N-H stretch around 3300 cm⁻¹. This differentiates it from primary amines (which show a doublet). Ensure the sample is thoroughly desiccated, as broad O-H stretching from ambient moisture (~3400 cm⁻¹) can easily mask this critical peak.

• C-H Stretches: The dividing line is 3000 cm⁻¹. Peaks just above 3000 cm⁻¹ confirm the sp² hybridized carbons of the aromatic ring, while the cluster of peaks just below 3000 cm⁻¹ represents the sp³ hybridized carbons of the pyrrolidine ring.

The Fingerprint Region & Halogen Stretches (1400 – 600 cm⁻¹)

• The C-F Overlap Challenge: The C-F stretch is typically the strongest peak in the spectrum, appearing between 1150 and 1250 cm⁻¹. However, the pyrrolidine ring's aliphatic C-N stretch also occurs in this region (1020–1250 cm⁻¹). The C-F peak will generally dominate and broaden the band due to its massive dipole moment change.

• The C-Cl Confirmation: The definitive proof of the target molecule over Alternative B is the emergence of a strong, sharp peak between 700 and 800 cm⁻¹, corresponding to the C-Cl stretch. In ortho-substituted halobenzenes, this peak is highly diagnostic and relatively free from severe overlap, though aromatic C-H out-of-plane (oop) bending can also occur nearby [2].

Experimental Workflow: ATR-FTIR Protocol

To ensure data integrity and reproducibility, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. ATR-FTIR is preferred over traditional KBr pellets as it prevents potential halide exchange (e.g., Cl⁻ swapping with Br⁻ in the matrix) which can shift fingerprint peaks.

Caption: Workflow for ATR-FTIR acquisition and spectral validation of halogenated pyrrolidines.

Step-by-Step Methodology:

• Sample Preparation: Dry the (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine sample in a vacuum desiccator for 24 hours to eliminate trace water. Moisture will severely distort the N-H stretching region.

• Background Acquisition: Clean the ATR crystal (Diamond or ZnSe) with highly volatile spectroscopy-grade solvent (e.g., isopropanol) and allow it to evaporate. Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.

• Sample Loading: Place 1–2 mg of the solid sample directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the sample.

• Spectral Acquisition: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• Data Processing: Apply an ATR correction algorithm (to account for depth of penetration variations at different wavelengths) and perform a baseline correction to normalize the spectrum.

• Validation: Cross-reference the acquired C-F (~1200 cm⁻¹) and C-Cl (~750 cm⁻¹) peak intensities against a known reference standard to confirm the 2-chloro-4-fluoro substitution pattern.

References

• Title: Halogenated Organic Compounds | Spectroscopy Online Source: Spectroscopy Online URL: [Link]

• Title: 11.5: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

• Title: How to Read and Interpret FTIR Spectroscope of Organic Material Source: Indonesian Journal of Science & Technology URL: [Link]

Safety & Regulatory Compliance

(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine proper disposal procedures

As a Senior Application Scientist, I recognize that handling advanced chiral building blocks like (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine requires more than just synthetic expertise; it demands a rigorous, self-validating approach to environmental health and safety (EHS). Proper disposal is not merely a regulatory hurdle—it is a critical operational workflow that protects laboratory personnel, prevents environmental contamination, and optimizes waste management costs.

Below is the authoritative, step-by-step guide to the proper operational handling and disposal of (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine.

Chemical Profiling & The Causality of Hazard

(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a halogenated organic amine, frequently handled as a hydrochloride salt[1]. Its disposal is heavily regulated due to the presence of both chlorine and fluorine atoms on the aromatic ring.

The Mechanistic Causality: Halogenated Organic Compounds (HOCs) are highly resistant to environmental degradation[2]. When subjected to standard, low-temperature incineration, the strong carbon-halogen bonds (particularly the C-F bond, which has a bond energy of ~485 kJ/mol) fail to break completely. This unimolecular decomposition failure leads to the formation of highly toxic Products of Incomplete Combustion (PICs), including polychlorinated dibenzo-p-dioxins (PCDDs), dibenzofurans (PCDFs), and corrosive hydrogen fluoride (HF) gas[3][4]. Consequently, this compound must be segregated and routed exclusively to capable of maintaining temperatures above 1,100 °C to ensure complete destruction[5].

Regulatory Framework & Quantitative Parameters

Under the Resource Conservation and Recovery Act (RCRA), this compound falls under the strict guidelines for halogenated organic waste[6]. A critical regulatory concept here is the [7].

The Mixture Rule Causality: If you mix a listed hazardous waste (like a halogenated solvent containing this compound) with a non-hazardous or non-halogenated solid waste, the entire resulting mixture is legally classified as a hazardous halogenated waste[8][9]. Failing to segregate this compound from standard organic waste will unnecessarily inflate your laboratory's disposal costs and regulatory burden[10][11].

Quantitative Operational Parameters

Parameter	Specification	Causality / Scientific Rationale
Incineration Temperature	> 1,100 °C (2,012 °F)	Required to break high-energy C-F and C-Cl bonds, preventing the formation of toxic fluorinated PICs[5].
Satellite Accumulation Limit	55 Gallons (Total)	RCRA limit to minimize laboratory exposure risks and fire hazards before transfer to a central area[10].
Max Accumulation Time	3 Days (Once limit is reached)	Mandated by EPA to ensure rapid transfer and processing of hazardous materials[10].
Storage Temperature	2-8 °C (For pure compound)	Prevents thermal degradation and volatilization of the amine hydrochloride salt[1].
Flash Point Consideration	≤ 60 °C (140 °F) for liquid waste	Liquid waste mixtures falling below this threshold are classified as ignitable (D001) in addition to halogenated[12].

Waste Segregation Workflow

To ensure self-validating compliance, laboratories must implement a strict decision tree for waste segregation at the point of generation.

Figure 1: Decision tree for the segregation and disposal of halogenated organic waste.

Operational Handling & Disposal Protocols

Protocol A: Disposal of Solid Waste (Neat Powder or HCl Salt)

Use this protocol for expired reagents, contaminated weighing paper, or residual solid product.

• Containment: Transfer the residual solid (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine into a chemically compatible, sealable container (e.g., high-density polyethylene (HDPE) or amber glass). Do not use metal containers, as residual hydrochloride salts can cause corrosion[13].

• Labeling: Affix a hazardous waste tag immediately. Mark explicitly as "Hazardous Waste: Solid Halogenated Organic Amine - Contains Fluorine and Chlorine."

• Segregation: Store in a designated Satellite Accumulation Area (SAA) strictly away from strong oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions or the release of toxic halogen gas[10].

• Disposal Request: Submit a pickup request to your EHS department. Crucial Causality: Do not dissolve the solid in a non-halogenated solvent merely to dispose of it; doing so invokes the Mixture Rule and unnecessarily creates a larger volume of expensive liquid halogenated waste[8].

Protocol B: Disposal of Liquid Waste (Reaction Mixtures & Extractions)

Use this protocol for post-reaction filtrates, chromatography fractions, or extraction layers.

• Segregation by Mixture Rule: If (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is dissolved in any solvent—even a non-halogenated one like ethyl acetate—the entire mixture must be classified and disposed of as Halogenated Waste [11][14].

• Collection: Pour the liquid waste into a dedicated Halogenated Solvent Waste carboy (typically a 2.5-gallon or 5-gallon HDPE jerrican) inside an active, properly ventilated chemical fume hood[11].

• Vapor Management: Keep the container tightly capped at all times unless actively adding waste[15]. Use a funnel with a built-in vapor filter to prevent the fugitive emission of volatile halogenated organics into the laboratory atmosphere.

• Documentation: Log the exact percentage of the compound and the solvent matrix on the waste log. Crucial Causality: Commercial incinerators rely on this exact documentation to calculate the stoichiometric oxygen requirements and thermal load necessary to prevent the formation of dioxins during combustion[16].

Protocol C: Spill Management

Use this protocol in the event of an accidental release.

• Evacuation & PPE: Evacuate the immediate area. Don appropriate PPE, including heavy-duty nitrile gloves, splash goggles, and a lab coat[11].

• Containment: Surround the spill with inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized HazMat spill pads). Crucial Causality: Do not use combustible materials like sawdust, as the amine can react and potentially ignite if mixed with incompatible spilled reagents.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a heavy-duty hazardous waste bag. Double-bag the waste to prevent vapor permeation[11].

• Decontamination: Wash the spill area with a mild detergent solution, collecting all rinsate as halogenated aqueous waste, as it now contains trace amounts of the fluorinated/chlorinated compound[7].

References

• EPA Hazardous Waste Codes. Western Kentucky University Environment, Health & Safety. Available at:[Link]

• Chemical Waste Management Guide. University of Louisville Department of Environmental Health and Safety. Available at:[Link]

• Chapter One: Perspective on Halogenated Organic Compounds - Risk Assessment. Environmental Protection Agency (EPA). Available at:[Link]

• Halogenated Solvents in Laboratories. Temple University Campus Operations. Available at:[Link]

• The Mixture and Derived-from Rules under RCRA: Once a Hazardous Waste Always a Hazardous Waste. SMU Scholar. Available at: [Link]

• Hazardous Waste Identification Rule (HWIR): Revisions to the Mixture and Derived-From Rules. Federal Register. Available at: [Link]

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances. Environmental Protection Agency (EPA). Available at: [Link]

• Per- and Polyfluoroalkyl Substances (PFAS): Incineration. Environmental Protection Agency (EPA). Available at: [Link]

• Perspective on halogenated organic compounds. National Institutes of Health (NIH) / PMC. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Chapter One: Perspective on Halogenated Organic Compounds | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 3. epa.gov [epa.gov]
• 4. Perspective on halogenated organic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 7. Federal Register :: Hazardous Waste Identification Rule (HWIR): Revisions to the Mixture and Derived-From Rules [federalregister.gov]
• 8. scholar.smu.edu [scholar.smu.edu]
• 9. Hazardous Waste Guide: Identification, Storage, Disposal & Compliance [uswonline.com]
• 10. louisville.edu [louisville.edu]
• 11. campusoperations.temple.edu [campusoperations.temple.edu]
• 12. cws.auburn.edu [cws.auburn.edu]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 15. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 16. leap.epa.ie [leap.epa.ie]

Personal protective equipment for handling (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

Operational Safety and Handling Guide: (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine

(S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine is a highly valuable chiral building block utilized extensively in drug discovery and pharmaceutical development . Whether handled as a free base (typically a viscous liquid/oil) or a hydrochloride salt (a crystalline powder), this halogenated phenylpyrrolidine derivative presents specific occupational hazards. These include acute oral toxicity, severe ocular irritation, dermal sensitization, and respiratory tract irritation .

As a Senior Application Scientist, I have designed this self-validating protocol to provide you with the mechanistic causality behind these hazards and the step-by-step operational workflows required to handle this compound safely.

Hazard Assessment & Mechanistic Causality

To implement an effective safety protocol, researchers must first understand the physicochemical properties that make this compound hazardous.

• Dermal Penetration (Lipophilicity): The 2-chloro-4-fluorophenyl moiety is highly lipophilic. If the compound is in its free base form, it can rapidly partition into the lipid bilayer of the stratum corneum. This lipophilicity acts as a vehicle, carrying the alkaline pyrrolidine ring deep into subcutaneous tissues where it causes localized chemical burns and contact dermatitis.

• Respiratory Irritation (Volatility & Dust): The free base possesses a measurable vapor pressure at room temperature, while the hydrochloride salt forms fine, easily aerosolized dusts. Inhalation of either form leads to acute respiratory tract irritation due to the basicity of the secondary amine interacting with mucosal membranes .

• Ocular Toxicity: The basic pyrrolidine nitrogen can cause rapid saponification of ocular lipids, leading to severe and potentially irreversible eye damage upon contact.

Personal Protective Equipment (PPE) Matrix

In accordance with OSHA's Personal Protective Equipment standards, PPE must be selected based on a rigorous hazard assessment of the specific operational scale . Standard latex gloves provide zero barrier protection against halogenated organic compounds and must never be used.

Table 1: PPE Requirements by Operational Scale

Operational Scale	Hand Protection	Eye & Face Protection	Respiratory Protection	Body Protection
Analytical (<1 g)	Double-layered Nitrile gloves (min 4 mil).	ANSI Z87.1 safety goggles.	Chemical fume hood (face velocity 80-120 fpm).	Flame-resistant lab coat, full-length pants, closed-toe shoes.
Preparative (1g - 100g)	Neoprene over Nitrile (due to lipophilicity).	Safety goggles + Face shield.	Fume hood. N95/P100 particulate respirator if handling dry salts outside hood .	Tyvek® sleeves or chemically resistant apron over lab coat.
Process (>100 g)	Heavy-duty Butyl rubber or Neoprene gloves.	Safety goggles + Face shield.	Half-mask elastomeric respirator with P100/Organic Vapor (OV) cartridges .	Full Tyvek® suit or chemical splash suit.

Step-by-Step Operational Workflow

The following methodology ensures a closed-system approach to handling (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine, minimizing the risk of fugitive emissions and dermal contact.

Step 1: Pre-Operational Setup

• Verify that the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm).

• Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong acids, which can cause violent exothermic reactions.

Step 2: PPE Donning

• Inspect double-layered nitrile or neoprene gloves for pinhole leaks.

• Don ANSI-approved splash goggles. Standard safety glasses are insufficient due to the vapor and splash hazards of the free base.

Step 3: Weighing and Transfer

• For the Hydrochloride Salt: Use an anti-static weighing boat and an ionizing bar. Causality: Halogenated salts are prone to static buildup; the ionizing bar prevents the fine powder from aerosolizing via static repulsion.

• For the Free Base: Perform all transfers using gas-tight syringes or positive displacement pipettes within the fume hood. Avoid open pouring to minimize vapor release.

Step 4: Reaction Execution

• Maintain the reaction under an inert atmosphere (Nitrogen or Argon). Causality: This prevents oxidative degradation of the pyrrolidine ring and contains fugitive emissions within a closed system.

Step 5: Decontamination & Doffing

• Wipe down all spatulas, balances, and hood surfaces with a solvent capable of dissolving the compound (e.g., isopropanol), followed by a dilute acidic wash (e.g., 1M HCl). Causality: The acid protonates any residual free base, rendering it water-soluble for easy removal.

Safe Handling and Containment Workflow

Safe Handling and Containment Workflow for (S)-2-(2-Chloro-4-fluorophenyl)pyrrolidine.

Spill Response & Disposal Plan

Spill response protocols must align with the ACS Guide for Chemical Spill Response Planning in Laboratories .

Minor Spills (<50 mL or <50 g):

• Isolate: Alert personnel in the immediate vicinity and restrict access.

• Contain: For the free base (liquid), surround the spill with a compatible, non-combustible absorbent (e.g., diatomaceous earth or vermiculite) . For the HCl salt (solid), cover with damp paper towels to prevent dust generation.

• Neutralize & Collect: Carefully sweep the absorbed material using non-sparking tools and place it into a chemically compatible, sealable hazardous waste container.

• Decontaminate: Wash the spill area with a dilute acidic solution to neutralize residual amine, followed by soap and water.

Major Spills (>50 mL or >50 g):

• Evacuate the laboratory immediately and close all doors.

• Do not attempt cleanup. The high concentration of halogenated vapors and basic aerosols requires advanced respiratory protection (e.g., SCBA) that exceeds standard lab PPE [[1]]([Link]).

• Contact Environmental Health and Safety (EHS) and the hazardous materials response team immediately.

Waste Disposal Logistics:

• Categorization: Dispose of as Halogenated Organic Waste.

• Segregation: Never mix the free base with acidic waste streams (can cause violent exothermic neutralization) or the salt with strong bases (can volatilize the free amine) .

• Labeling: Clearly label containers with "Halogenated Pyrrolidine Derivative - Toxic/Irritant".

References

• Title: NIOSH Respirator Selection Logic 2004 (DHHS Publication No. 2005-100) Source: Centers for Disease Control and Prevention (CDC) / NIOSH URL: [Link]

• Title: Respiratory Protection - General Guidance & PPE Standards Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Safety | Department of Chemistry and Chemical Biology (Citing ACS Spill Guidelines) Source: Harvard University URL: [Link]

Sources

• 1. NIOSH Respirator Selection Logic 2004 | NIOSH | CDC [cdc.gov]